5,8-Difluoroquinoline-3-carboxylic acid

• CAS: 1296951-06-8

Core Science & Biosynthesis

5,8-Difluoroquinoline Derivatives: A Technical Guide to a Privileged Scaffold in Drug Discovery

Foreword: The Strategic Imperative of Fluorination in Medicinal Chemistry

In the landscape of modern drug discovery, the deliberate and strategic incorporation of fluorine atoms into bioactive scaffolds has emerged as a paramount tool for optimizing molecular properties and enhancing therapeutic potential. The unique physicochemical characteristics of fluorine—its small size, high electronegativity, and the strength of the carbon-fluorine bond—collectively empower medicinal chemists to fine-tune lipophilicity, metabolic stability, and target-binding affinity. Within the realm of heterocyclic chemistry, the quinoline nucleus stands as a "privileged scaffold," forming the core of numerous approved drugs. The introduction of a 5,8-difluoro substitution pattern onto this quinoline core creates a unique electronic environment, profoundly influencing the molecule's biological activity and pharmacokinetic profile. This technical guide provides an in-depth exploration of 5,8-difluoroquinoline derivatives, offering researchers, scientists, and drug development professionals a comprehensive understanding of their synthesis, diverse biological activities, and burgeoning applications in the quest for novel therapeutics.

The 5,8-Difluoroquinoline Core: A Symphony of Physicochemical Advantages

The strategic placement of two fluorine atoms at the 5 and 8 positions of the quinoline ring system is not a random act of chemical modification; it is a carefully considered strategy to imbue the molecule with a suite of desirable properties. The electron-withdrawing nature of the fluorine atoms significantly alters the electron distribution across the aromatic system. This modulation can enhance the binding affinity of the molecule to its biological target by influencing hydrogen bond donor/acceptor properties and dipole-dipole interactions.

Furthermore, the robust C-F bond is resistant to metabolic cleavage, often blocking sites of oxidative metabolism and thereby increasing the metabolic stability and in vivo half-life of the drug candidate. This enhanced stability can lead to improved pharmacokinetic profiles, allowing for less frequent dosing and a wider therapeutic window. While direct, extensive comparative studies are not always available for every derivative, the foundational principles of medicinal chemistry strongly suggest that the 5,8-difluoro substitution pattern confers a distinct and often advantageous set of properties compared to its non-fluorinated or mono-fluorinated counterparts[1].

Synthetic Strategies: Building the 5,8-Difluoroquinoline Scaffold

The construction of the 5,8-difluoroquinoline core is a critical first step in the exploration of this chemical space. While various synthetic routes to quinolines exist, the Gould-Jacobs reaction remains a cornerstone for the synthesis of 4-hydroxyquinoline derivatives, which are key intermediates for many biologically active quinolones.

Representative Synthetic Protocol: Synthesis of 5,8-Difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid

This protocol outlines a general approach for the synthesis of a key intermediate in the development of many 5,8-difluoroquinoline derivatives.

Step 1: Condensation

• In a round-bottom flask equipped with a reflux condenser, 2,5-difluoroaniline (1 equivalent) is reacted with diethyl 2-(ethoxymethylene)malonate (1.1 equivalents).

• The reaction mixture is heated at 100-120°C for 2-3 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Step 2: Cyclization

• To the reaction mixture, a high-boiling point solvent such as Dowtherm A or diphenyl ether is added.

• The temperature is gradually raised to 240-260°C and maintained for 30-60 minutes to facilitate the thermal cyclization.

Step 3: Hydrolysis

• After cooling, the reaction mixture is treated with a solution of sodium hydroxide (e.g., 10% aqueous solution) and heated to reflux to hydrolyze the ester.

Step 4: Acidification and Isolation

• The reaction mixture is cooled and acidified with a mineral acid (e.g., hydrochloric acid) to precipitate the desired 5,8-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid.

• The solid product is collected by filtration, washed with water, and dried. Further purification can be achieved by recrystallization.

A Spectrum of Biological Activities: Beyond Antibacterial Agents

While the fluoroquinolone class of antibiotics represents the most well-known application of this scaffold, the 5,8-difluoroquinoline core is a versatile platform for the development of agents targeting a wide array of diseases.

Anticancer Activity: Targeting Key Signaling Pathways

Recent research has highlighted the potential of 5,8-difluoroquinoline derivatives as potent anticancer agents, particularly as inhibitors of crucial signaling pathways that drive tumor growth and proliferation.

3.1.1. PI3K/Akt/mTOR Pathway Inhibition

The phosphatidylinositol 3-kinase (PI3K)/Akt/mTOR pathway is one of the most frequently dysregulated signaling cascades in human cancer[2][3][4][5]. Its aberrant activation promotes cell survival, proliferation, and resistance to therapy. Fluoroquinolone derivatives have been identified as a novel class of PI3K inhibitors[6]. Computational docking studies suggest that these compounds can effectively bind to the ATP-binding pocket of PI3K, leading to the inhibition of its kinase activity[6]. The 5,8-difluoro substitution can enhance the binding affinity and cellular potency of these inhibitors.

Caption: Inhibition of the PI3K/Akt/mTOR signaling pathway by a 5,8-difluoroquinoline derivative.

3.1.2. EGFR Inhibition

The epidermal growth factor receptor (EGFR) is another critical target in oncology, with its overexpression or mutation driving the growth of various solid tumors[7]. Quinoline-based compounds have been explored as EGFR inhibitors, and the introduction of fluorine atoms can significantly impact their activity and selectivity[8].

Caption: Inhibition of the EGFR signaling pathway by a 5,8-difluoroquinoline derivative.

Antimicrobial Activity

The most prominent application of 5,8-difluoroquinolines is in the development of fluoroquinolone antibiotics. The 5,8-difluoro substitution is a key feature in several potent antibacterial agents.

3.2.1. Antibacterial Agents

Sparfloxacin, a third-generation fluoroquinolone, features a 5-amino-6,8-difluoroquinolone core. The 5-amino group, in conjunction with the 6,8-difluoro substitution, contributes to its broad spectrum of activity against both Gram-positive and Gram-negative bacteria[9]. The primary mechanism of action of fluoroquinolones is the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication, transcription, and repair.

Table 1: Antibacterial Activity of a Representative 5,8-Difluoroquinolone (Sparfloxacin) against Selected Pathogens

Bacterial Species	MIC (µg/mL)
Staphylococcus aureus	0.12 - 0.5
Streptococcus pneumoniae	0.12 - 0.25
Escherichia coli	≤0.015 - 0.12
Pseudomonas aeruginosa	0.5 - 4

Note: MIC (Minimum Inhibitory Concentration) values are ranges compiled from various studies and may vary depending on the specific strain and testing conditions.

3.2.2. Antifungal and Antiviral Potential

The versatility of the quinoline scaffold extends to the development of antifungal and antiviral agents. While specific examples of 5,8-difluoroquinoline derivatives with potent antifungal or antiviral activity are less documented than their antibacterial counterparts, the general principles of quinoline-based drug design suggest that this is a promising area for future exploration. The introduction of the 5,8-difluoro pattern could enhance the efficacy and selectivity of quinoline-based compounds against fungal and viral targets.

Structure-Activity Relationships (SAR): Guiding Rational Drug Design

The systematic exploration of structure-activity relationships is fundamental to the optimization of lead compounds. For 5,8-difluoroquinoline derivatives, several key structural features have been identified that influence their biological activity.

• Substitution at C-7: For antibacterial fluoroquinolones, the nature of the substituent at the C-7 position is critical for potency and spectrum of activity. Bulky and basic substituents, such as piperazine and pyrrolidine rings, are often favored.

• Substitution at N-1: The substituent at the N-1 position also plays a significant role in determining antibacterial activity. Small alkyl groups, such as cyclopropyl, are often optimal.

• The 5-Amino Group: In the case of sparfloxacin and related compounds, the presence of a 5-amino group has been shown to significantly enhance antibacterial potency[10].

Future Perspectives and Conclusion

The 5,8-difluoroquinoline scaffold has firmly established its importance in medicinal chemistry, primarily through the success of fluoroquinolone antibiotics. However, the therapeutic potential of this privileged core extends far beyond the realm of infectious diseases. The unique physicochemical properties conferred by the 5,8-difluoro substitution pattern make it an attractive platform for the development of novel therapeutics targeting a diverse range of diseases, including cancer.

As our understanding of the molecular basis of disease continues to evolve, so too will the opportunities for the rational design of novel 5,8-difluoroquinoline derivatives. The exploration of this chemical space, guided by a deep understanding of synthetic chemistry, pharmacology, and structure-activity relationships, holds immense promise for the discovery of the next generation of innovative medicines. The continued investigation into their potential as kinase inhibitors, antiviral agents, and antifungal compounds will undoubtedly pave the way for new therapeutic breakthroughs.

References

• Domagala, J. M., Hagen, S. E., Heifetz, C. L., Hutt, M. P., Mich, T. F., Sanchez, J. P., & Trehan, A. K. (1988). 7-substituted 5-amino-1-cyclopropyl-6,8-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acids: synthesis and biological activity of a new class of quinolone antibacterials. Journal of Medicinal Chemistry, 31(3), 503–506. [Link]

• Domagala, J. M., Hagen, S. E., Heifetz, C. L., Hutt, M. P., Mich, T. F., Sanchez, J. P., & Trehan, A. K. (1988). 1-cyclopropyl-6,8-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid (PD 124816). Synthesis and biological evaluation of a new class of quinolone antibacterials. Drugs under Experimental and Clinical Research, 14(7), 453–460.

• Discovery of fluoroquinolone derivatives as potent, selective inhibitors of PI3Kγ. (n.d.). RSC Publishing. Retrieved February 13, 2026, from [Link]

• Arayne, M. S., Sultana, N., Gul, S., & Khan, A. (2014). Novel derivatives of 5-amino-1-cyclopropyl-7-[(3R,5S)3,5-dimethylpiperazine-1-yl]-6,8-difluoro-4-oxo-quinoline-3-carboxylic acid: Their synthesis, antimicrobial, antifungal, and urease inhibitory studies. Medicinal Chemistry Research, 23(8), 3866–3876. [Link]

• Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. (2015). RSC Advances. [Link]

• Targeted Regulation of PI3K/Akt/mTOR/NF-κB Signaling by Indole Compounds and their Derivatives: Mechanistic Details and Biological Implications for Cancer Therapy. (2014). Current Cancer Drug Targets, 14(4), 323–349. [Link]

• Targeting the PI3K/AKT/mTOR Signaling Pathway in Lung Cancer: An Update Regarding Potential Drugs and Natural Products. (2022). Cancers, 14(19), 4727. [Link]

• Biological evaluation of newly synthesized quinoline-5,8-quinones as Cdc25B inhibitors. (2006). Bioorganic & Medicinal Chemistry, 14(16), 5624–5630. [Link]

• In vitro anticancer studies of new derivatives based on the furanocoumarin scaffold. (2023). Scientific Reports, 13(1), 18889. [Link]

• Targeting PI3K/Akt/mTOR Pathway by Different Flavonoids: A Cancer Chemopreventive Approach. (2021). Current Drug Metabolism, 22(3), 172–184. [Link]

• Design, Synthesis, Physicochemical Properties, and Biological Activity of Thymidine Compounds Attached to 5,8-Quinolinedione Derivatives as Potent DT-Diaphorase Substrates. (2022). Molecules, 27(21), 7277. [Link]

• PI3K in cancer: divergent roles of isoforms, modes of activation, and therapeutic targeting. (2015). Nature Reviews Cancer, 15(11), 666–681. [Link]

• An Extensive Review on Biological Interest of Quinoline and Its Analogues. (2023). International Journal of Science and Healthcare Research, 8(1), 47-56. [Link]

• Synthesis, In Silico Logp Study, and In Vitro Analgesic Activity of Analogs of Tetrapeptide FELL. (2023). Molecules, 28(17), 6214. [Link]

• Discovery of Novel 8-Hydroxyquinoline Derivatives with Potent In Vitro and In Vivo Antifungal Activity. (2023). Journal of Medicinal Chemistry, 66(24), 16649–16665. [Link]

• 5-Amino-1MQ. (n.d.). Pure Health Peptides. Retrieved February 13, 2026, from [Link]

• Small Molecule EGFR Inhibitors as Anti-Cancer Agents: Discovery, Mechanisms of Action, and Opportunities. (2023). Molecules, 28(3), 1368. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Targeted Regulation of PI3K/Akt/mTOR/NF-κB Signaling by Indole Compounds and their Derivatives: Mechanistic Details and Biological Implications for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. PI3K in cancer: divergent roles of isoforms, modes of activation, and therapeutic targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of fluoroquinolone derivatives as potent, selective inhibitors of PI3Kγ - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 7. Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D5RA00534E [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. 5-Amino-7-(3-amino-1-pyrrolidinyl)-1-cyclopropyl-6,8-difluoro-1,4- dihydro-4-oxo-3-quinolinecarboxylic acid (PD 124,816). Synthesis and biological evaluation of a new class of quinolone antibacterials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 7-substituted 5-amino-1-cyclopropyl-6,8-difluoro-1,4-dihydro-4-oxo-3- quinolinecarboxylic acids: synthesis and biological activity of a new class of quinolone antibacterials - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Chemoselective Hydrolysis of Ethyl 5,8-Difluoroquinoline-3-carboxylate

Executive Summary

This guide details the optimized protocol for the hydrolysis of ethyl 5,8-difluoroquinoline-3-carboxylate to 5,8-difluoroquinoline-3-carboxylic acid . While ester hydrolysis is a fundamental transformation, this specific substrate presents a critical chemoselectivity challenge: the electron-deficient quinoline core, activated by two fluorine atoms, is highly susceptible to Nucleophilic Aromatic Substitution (

) .

Standard aggressive saponification (e.g., NaOH/Reflux) frequently results in defluorination (hydroxylation) at the C5 or C8 positions. This note provides a validated Acid-Mediated Hydrolysis protocol as the primary method to ensure fluorine retention, alongside a Mild Basic Hydrolysis alternative for specific use cases.

Strategic Analysis: The Chemoselectivity Challenge

Substrate Electronics

The 5,8-difluoroquinoline-3-carboxylate scaffold contains three electrophilic sites competing for nucleophilic attack:

• C-3 Carbonyl (Ester): The desired site of hydrolysis.

• C-5 & C-8 Fluorinated Carbons: Activated sites for

  .

In a quinoline system, the nitrogen atom pulls electron density from the ring, making the carbocyclic ring (positions 5, 6, 7, 8) electron-poor.[1] The presence of highly electronegative fluorine atoms at C5 and C8 further depletes electron density, significantly lowering the activation energy for nucleophilic attack by hard nucleophiles (like hydroxide,

).

Mechanism of Failure (Base Hydrolysis)

Under standard basic conditions (e.g., 1M NaOH,

), the hydroxide ion acts as both a base (hydrolysis) and a nucleophile ( ). Experimental data indicates that elevated temperatures favor the formation of 5-fluoro-8-hydroxyquinoline-3-carboxylic acid or its regioisomers, contaminating the final API intermediate.

The Solution: Acidic Hydrolysis

By utilizing acid-catalyzed hydrolysis, we eliminate strong nucleophiles from the reaction media. Water serves as the weak nucleophile, which is sufficient to attack the activated carbonyl carbon of the ester but lacks the nucleophilicity required to displace the fluorine atoms on the aromatic ring.

Reaction Pathway Visualization

The following diagram illustrates the competing pathways and the logic behind selecting the acidic route.

Figure 1: Decision tree showing the high risk of defluorination under strong basic conditions versus the clean conversion under acidic conditions.

Protocol A: Acid-Mediated Hydrolysis (Primary Method)

Applicability: Robust synthesis of fluoroquinoline carboxylic acids. Scale: Scalable from mg to kg.

Reagents & Equipment

• Substrate: Ethyl 5,8-difluoroquinoline-3-carboxylate (1.0 eq)

• Solvent: Glacial Acetic Acid (AcOH) (10-15 volumes)

• Acid Catalyst: Concentrated HCl (37%) or

  (20% v/v relative to AcOH)

• Quench: Ice-cold distilled water

• Equipment: Round-bottom flask, reflux condenser, magnetic stir bar, heating mantle.

Step-by-Step Procedure

• Setup: Charge the reaction vessel with the ethyl ester substrate.

• Solvent Addition: Add Glacial Acetic Acid (10 mL per gram of substrate). Stir to suspend/dissolve.

• Acid Activation: Slowly add concentrated HCl (2 mL per gram of substrate).

  • Note: The addition is exothermic; ensure the system is open to a scrubber if HCl gas evolves.

• Reflux: Heat the mixture to reflux (

  ).

  • Monitoring: Monitor by TLC (Mobile phase: 5% MeOH in DCM) or HPLC. Conversion typically requires 2–4 hours.

  • Checkpoint: The reaction mixture usually turns from a suspension to a clear solution, then may precipitate the acid product as the reaction progresses.

• Cooling: Cool the reaction mixture to room temperature (

  ).

• Precipitation (Critical): Pour the reaction mixture slowly into 5 volumes of ice-cold water with vigorous stirring. The free acid is generally insoluble in dilute aqueous acid and will precipitate as a white to off-white solid.

• Filtration: Filter the solid using a Buchner funnel.

• Washing: Wash the cake with water (

  ) to remove residual acetic acid and mineral acid. Wash once with cold ethanol to remove unreacted ester (if any).

• Drying: Dry in a vacuum oven at

  for 12 hours.

Protocol B: Mild Basic Hydrolysis (Lithium Hydroxide)

Applicability: Use ONLY if the substrate contains acid-labile groups that preclude Protocol A. Risk: Moderate risk of defluorination if temperature is uncontrolled.

Reagents

• Base: Lithium Hydroxide Monohydrate (

  ) (1.2 – 1.5 eq)

• Solvent: THF : Water (3:1 ratio)

• Temperature:

  to Room Temperature (Strictly NO HEAT).

Step-by-Step Procedure

• Dissolution: Dissolve the ester in THF (5 volumes). Cool to

  in an ice bath.

• Base Addition: Dissolve LiOH (1.2 eq) in the minimum amount of water and add dropwise to the THF solution.

  • Why LiOH? Lithium is a weaker counter-ion than Sodium or Potassium, often resulting in milder coordination and less aggressive nucleophilicity of the hydroxide in organic mixtures.

• Reaction: Stir at

  for 1 hour, then allow to warm to room temperature. Monitor closely by HPLC.

  • Stop Condition: Quench immediately upon disappearance of starting material. Do not stir overnight.

• Workup:

  • Evaporate THF under reduced pressure (keep bath

    ).

  • Dilute the aqueous residue with water.

  • Acidification: Carefully acidify to pH 3-4 using 1M HCl. The product will precipitate.[2]

  • Filter, wash with water, and dry.[2]

Analytical Validation & Quality Control

To confirm the success of the reaction and the integrity of the fluorine atoms, compare the product against the following criteria:

Analytical Method	Expected Observation (Product)	Indicator of Failure ( Side Reaction)
HPLC (Reverse Phase)	Single peak, lower retention time than ester (more polar).	Appearance of a secondary peak with slightly lower retention time (Hydroxy-impurity).
1H-NMR (DMSO-d6)	Disappearance of ethyl quartet (~4.4 ppm) and triplet (~1.4 ppm). Appearance of broad COOH singlet (12-14 ppm).	Loss of coupling patterns in the aromatic region.
19F-NMR	Two distinct signals (approx -110 to -140 ppm depending on reference).	Loss of one signal. If one F is replaced by OH, only one F peak remains.
HRMS (ESI-)	[M-H]- corresponds to Calc. Mass.	Mass shift of -2 Da (F=19 replaced by OH=17).

Troubleshooting Guide

Problem: Low Yield / Incomplete Hydrolysis

• Cause: Poor solubility of the ester in the acidic media.

• Fix: Increase the volume of Acetic Acid or add a co-solvent like 1,4-Dioxane (for Protocol A).

Problem: Defluorination Observed (Loss of F signal)

• Cause: Reaction temperature too high or base too strong.

• Fix: Switch strictly to Protocol A (Acidic) . If using Protocol B, lower temperature to

  and ensure no local concentration of base during addition.

Problem: Product is colored (Yellow/Brown)

• Cause: Oxidation of the quinoline ring or trace polymerization.

• Fix: Recrystallize the final acid from DMF/Ethanol or Acetic Acid/Water.

References

• Grohe, K., & Heitzer, H. (1987). Cycloacylation of enamines. I. Synthesis of quinoline-3-carboxylic acids. Liebigs Annalen der Chemie.

• Acidic Hydrolysis of Fluoroquinolones

  • Google Patents. (2019). WO2019206798A1 - Process for the hydrolysis of quinolone carboxylic esters.
  • Context: Validates the use of Acetic Acid/Sulfuric Acid mixtures for hydrolyzing fluoroquinolone esters to avoid side reactions.

• Nucleophilic Arom

  ) Risks:

  • Master Organic Chemistry. (2018).[1] Nucleophilic Aromatic Substitution: Introduction and Mechanism.

  • Context: Mechanistic explanation of why fluorinated aromatics are susceptible to base

• Mild Hydrolysis Techniques

  • Common Organic Chemistry. (2023).[3][4] Ester to Acid: Hydrolysis Conditions.

  • Context: General reference for LiOH/THF protocols.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]

preparation of 5,8-difluoro-4-chloroquinoline-3-carboxylate intermediate

Application Note: Preparation of Ethyl 5,8-Difluoro-4-Chloroquinoline-3-Carboxylate

Part 1: Introduction & Scope

The substituted quinoline scaffold is the structural backbone of fluoroquinolone antibiotics, a critical class of broad-spectrum antibacterials.[1] While the 6-fluoro-7-piperazinyl motif (e.g., Ciprofloxacin, Levofloxacin) is most common, the 5,8-difluoro-4-chloroquinoline-3-carboxylate intermediate represents a specialized scaffold for next-generation quinolones designed to overcome resistance mechanisms or alter pharmacokinetic profiles.[1]

This protocol details the synthesis of Ethyl 5,8-difluoro-4-chloroquinoline-3-carboxylate starting from 2,5-difluoroaniline .[1] The route utilizes the classic Gould-Jacobs reaction , favored for its scalability and reliability in industrial settings.[1]

Key Technical Challenges:

• Regioselectivity: Ensuring cyclization occurs at the sterically less hindered ortho-position (C6 of the aniline) to yield the 5,8-substitution pattern.[1]

• Thermal Management: The cyclization step requires high temperatures (>250°C), necessitating precise control to prevent charring or polymerization.

• Moisture Sensitivity: The chlorination step involves phosphorus oxychloride (POCl

  ), which is highly sensitive to moisture and requires rigorous safety protocols.

Part 2: Retrosynthetic Analysis & Mechanism

To understand the synthesis, we must visualize the disconnection of the target molecule. The 4-chloro substituent is derived from the 4-hydroxy tautomer (quinolone), which is formed via the thermal cyclization of an anilinomethylenemalonate precursor.[1][2]

Reaction Scheme (Gould-Jacobs Pathway)

Figure 1: Synthetic pathway from 2,5-difluoroaniline to the target chloroquinoline intermediate.

Part 3: Detailed Experimental Protocol

Step 1: Condensation (Enamine Formation)

This step involves the nucleophilic attack of the aniline nitrogen onto the electron-deficient double bond of EMME, followed by the elimination of ethanol.

• Reagents:

  • 2,5-Difluoroaniline (1.0 eq)

  • Diethyl ethoxymethylenemalonate (EMME) (1.1 eq)

  • Solvent: None (Neat reaction) or Toluene (optional for temp control)

Protocol:

• Charge a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark trap (or simple distillation head) with 2,5-difluoroaniline (e.g., 12.9 g, 100 mmol).

• Add EMME (23.8 g, 110 mmol) in one portion.

• Heat the mixture to 110–120°C under an inert atmosphere (N

  ).

• Critical Observation: Ethanol will begin to distill off.[1] The removal of ethanol drives the equilibrium forward.

• Maintain heating for 2–3 hours until ethanol evolution ceases.

• QC Check: Monitor by TLC (Hexane:EtOAc 3:1) or LC-MS.[1] The aniline spot should disappear.

• Workup: Cool the reaction mixture. The resulting solid (enamine intermediate) can often be used directly in the next step. If purification is needed, recrystallize from ethanol/hexane.

Step 2: Thermal Cyclization (Gould-Jacobs)

This is the most critical step. High temperature is required to overcome the activation energy for the intramolecular aromatic substitution.

• Reagents:

  • Enamine Intermediate (from Step 1)

  • Diphenyl Ether (Dowtherm A) (10–15 volumes)

Protocol:

• In a multi-neck flask equipped with a mechanical stirrer, thermometer, and air condenser, heat Diphenyl Ether to 250–260°C (reflux).

• Safety Note: Ensure the setup is in a fume hood; Dowtherm vapor is irritating.

• Dissolve/suspend the Enamine intermediate in a minimal amount of hot Diphenyl Ether or add it portion-wise as a solid to the boiling solvent.

  • Expert Tip: Portion-wise addition prevents a sudden drop in temperature, which can stall the reaction and lead to side products.

• Stir at 250°C for 45–60 minutes .

• Reaction End: The mixture usually darkens. Ethanol is again eliminated (from the cyclization).

• Workup: Cool the mixture to ~80°C. Add an excess of non-polar solvent (e.g., Hexane or Heptane) to precipitate the product.

• Filter the solid.[3] Wash copiously with hexane to remove residual Diphenyl Ether.

• Dry the off-white/brown solid in a vacuum oven at 50°C.

  • Target: Ethyl 5,8-difluoro-4-hydroxyquinoline-3-carboxylate.[1]

Step 3: Chlorination

Conversion of the 4-hydroxy (tautomer of 4-oxo) group to a chloride leaving group.[1]

• Reagents:

  • Ethyl 5,8-difluoro-4-hydroxyquinoline-3-carboxylate (1.0 eq)[1]

  • Phosphorus Oxychloride (POCl

    ) (5–8 eq)

  • Catalyst: DMF (cat.[2] 2–3 drops) - Vilsmeier-Haack type activation[1]

Protocol:

• Setup: Dry glassware is essential.[1] Use a scrubber for HCl gas evolution.

• Place the 4-hydroxyquinoline intermediate in a flask.

• Carefully add POCl

  (neat).

• Add catalytic DMF (dimethylformamide). Caution: Exothermic reaction and gas evolution.

• Heat to Reflux (105–110°C) for 2–4 hours.

• QC Check: The suspension should become a clear solution as the starting material is consumed.

• Quenching (Hazardous):

  • Cool the reaction mixture to room temperature.

  • Remove excess POCl

    via vacuum distillation (rotary evaporator with a base trap).

  • Pour the residue slowly onto crushed ice/water with vigorous stirring. Exothermic!

• Isolation: Neutralize the aqueous slurry with Na

  CO or NH OH to pH 7–8.

• Extract with Dichloromethane (DCM) or Ethyl Acetate.

• Dry organic layer over Na

  SO , filter, and concentrate.

• Purification: Recrystallization from Ethanol or column chromatography (DCM/MeOH) yields the final Ethyl 5,8-difluoro-4-chloroquinoline-3-carboxylate .[1]

Part 4: Process Workflow & Critical Parameters

Figure 2: Operational workflow emphasizing thermal transitions and safety checkpoints.

Part 5: Analytical Specification (Expected Data)

Parameter	Specification / Expected Value	Notes
Appearance	Off-white to pale yellow crystalline solid	Darker color indicates oxidation or residual polymer.[1]
Melting Point	85–90°C (Ethyl ester)	Verify with specific derivative literature; unchlorinated intermediate melts higher (>250°C).
1H NMR (CDCl3)	1.45 (t, 3H), 4.48 (q, 2H), 7.2-7.8 (m, 2H), 9.2 (s, 1H)	Key signal: Singlet at ~9.2 ppm corresponds to the C2-H proton of the quinoline ring.
Mass Spec (ESI)	[M+H]+ corresponds to MW ~271.5	Characteristic Chlorine isotope pattern (3:1 ratio for 35Cl/37Cl).

Part 6: Troubleshooting & Safety

Troubleshooting Guide

• Incomplete Cyclization (Step 2):

  • Symptom:[1][4][5][6][7] Presence of uncyclized enamine in LC-MS.[1]

  • Cause: Temperature too low (<245°C) or reaction time too short.

  • Fix: Ensure Diphenyl Ether is actively refluxing. Verify thermometer calibration.

• Low Yield in Chlorination (Step 3):

  • Symptom:[1][4][5][6] Hydrolysis back to 4-hydroxy compound during workup.[1]

  • Cause: Quenching too warm or insufficient neutralization.

  • Fix: Quench on ice strictly. Maintain pH 7–8 during extraction; acidic conditions favor hydrolysis.

Safety Protocols

• POCl

  : Fatal if inhaled.[1] Reacts violently with water. All glassware must be oven-dried.[1] Quenching must be done dropwise onto ice in a fume hood.

• HF Formation: While the C-F bonds are generally stable, high-temperature combustion or interaction with strong Lewis acids could theoretically release HF.[1] Use calcium gluconate gel as a precaution for skin exposure.

References

• Gould, R. G., & Jacobs, W. A. (1939). The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines. Journal of the American Chemical Society, 61(10), 2890–2895. Link

• Grohe, K., & Heberer, H. (1978). Cycloaracylation of Enamines I. Synthesis of 4-Quinolone-3-carboxylic Acids. Liebigs Annalen der Chemie. (Foundational method for fluoroquinolone synthesis).

• Wang, J., et al. (2011). Ethyl 8-chloro-1-cyclopropyl-6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate. Acta Crystallographica Section E. Link (Provides structural confirmation of similar analogs).

• Organic Syntheses. (1955). 4,7-Dichloroquinoline.[1][5] Coll. Vol. 3, p. 272. Link (Standard protocol for POCl3 chlorination of quinolines).

• ChemicalBook. Ethyl 4-chloro-8-fluoroquinoline-3-carboxylate. Link (Commercial availability and physical properties).

Sources

• 1. US3560508A - Process for the production of 5,7-dichloro-8-hydroxy-quinoline and 5,7-dichloro-8-hydroxy-quinaldine - Google Patents [patents.google.com]
• 2. Synthesis and Antimicrobial Activity of Novel Substituted Ethyl 2-(Quinolin-4-yl)-propanoates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. ntrs.nasa.gov [ntrs.nasa.gov]
• 5. US2520043A - Process for preparing 4, 7-dichloro-8-methylquinoline - Google Patents [patents.google.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. commonorganicchemistry.com [commonorganicchemistry.com]

Application Note: Activation Strategies for 5,8-Difluoroquinoline-3-Carboxylic Acid

This Application Note is designed for researchers and medicinal chemists requiring robust protocols for the activation and coupling of 5,8-difluoroquinoline-3-carboxylic acid .

Executive Summary & Chemical Context

5,8-Difluoroquinoline-3-carboxylic acid presents a specific set of synthetic challenges distinct from simple aliphatic or electron-rich aromatic acids. The quinoline core is electron-deficient, a property significantly amplified by the two fluorine substituents at the 5 and 8 positions.

Key Synthetic Challenges:

• Electronic Deactivation: The electron-withdrawing nature of the fluoro-quinoline ring lowers the

  of the carboxylic acid, making the carboxylate anion stable but less nucleophilic towards coupling reagents (e.g., attacking a carbodiimide or uronium salt).

• Solubility: Like many planar heteroaromatics, this scaffold exhibits poor solubility in standard non-polar solvents (DCM, Toluene), often necessitating polar aprotic solvents (DMF, DMSO, NMP).

• Regioselectivity Risks (

  ): While the C-3 carbonyl is the intended electrophile, the C-5 and C-8 positions (bearing fluorines) are activated for Nucleophilic Aromatic Substitution ( ), particularly if the reaction mixture is heated or if a potent nucleophilic amine is used in excess.

This guide prioritizes Acid Chloride generation for scalability and HATU activation for high-throughput screening, as these methods overcome the low nucleophilicity of the carboxylate while allowing for mild temperature control to prevent

side reactions.

Reagent Selection Matrix

The following table summarizes the performance characteristics of common activating agents specifically for electron-deficient heteroaromatic acids.

Reagent Class	Recommended Reagent	Suitability	Critical Notes
Acid Chlorides	Oxalyl Chloride / DMF (cat.)	High (Preferred)	Most reliable method. Overcomes low carboxylate nucleophilicity. Byproducts (CO, CO2, HCl) are volatile.
Uronium Salts	HATU	High	Excellent for library synthesis. The HOAt moiety (7-aza) speeds up the reaction via neighboring group effect, crucial for deactivated acids.
Carbodiimides	EDC / HOBt	Medium	Often too slow for electron-deficient acids. Urea byproduct removal can be difficult if the product is also insoluble.
Phosphonium Salts	PyBOP	Medium-High	Good alternative to HATU if guanidinylation of the amine is a concern, but generates carcinogenic HMPA byproduct (or requires PyAOP).
Mixed Anhydrides	IBCF (Isobutyl chloroformate)	Low-Medium	Risk of disproportionation and attack at the wrong carbonyl (carbonate formation) due to the steric/electronic profile of the quinoline.

Mechanistic Visualization

The diagram below illustrates the activation pathway and the critical decision node where side reactions (

) can occur if conditions are uncontrolled.

Caption: Activation workflow showing the critical divergence between productive amidation and the risk of SNAr substitution at the fluorine positions.

Detailed Experimental Protocols

Protocol A: Acid Chloride Activation (Scalable & Robust)

Best for: Scale-up (>1g), unreactive amines, or when the acid is extremely unreactive.

Reagents:

• Substrate: 5,8-Difluoroquinoline-3-carboxylic acid (1.0 equiv)[1]

• Reagent: Oxalyl Chloride (1.2 – 1.5 equiv)

• Catalyst: DMF (anhydrous, 2-3 drops)

• Solvent: Dichloromethane (DCM) or THF (if solubility is poor)[2]

Step-by-Step Procedure:

• Suspension: In a flame-dried round-bottom flask under Nitrogen (

  ), suspend the carboxylic acid in anhydrous DCM (0.2 M concentration). Note: The acid will likely not dissolve completely at this stage.

• Catalysis: Add catalytic DMF (approx. 10-20

  L per mmol of acid).

• Activation: Cool the mixture to 0°C. Add Oxalyl Chloride dropwise over 10 minutes.

  • Observation: Gas evolution (

    , ) will occur immediately.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–3 hours. The suspension should transition to a clear solution or a fine precipitate of the acyl chloride hydrochloride salt.

• Evaporation (Critical): Concentrate the reaction mixture to dryness under reduced pressure to remove excess oxalyl chloride and HCl. Re-dissolve the residue in fresh anhydrous DCM (or THF).

• Coupling: Cool the acyl chloride solution to 0°C. Add the amine (1.1 equiv) followed by a tertiary base (DIEA or TEA, 2.0–3.0 equiv) dropwise.

• Workup: Stir at RT for 1–2 hours. Quench with water, extract with DCM/EtOAc, and wash with 1N HCl (if product is not basic) and Brine.

Protocol B: HATU-Mediated Activation (Mild & High-Throughput)

Best for: Parallel synthesis, library generation, and acid-sensitive substrates.

Reagents:

• Substrate: 5,8-Difluoroquinoline-3-carboxylic acid (1.0 equiv)[1]

• Reagent: HATU (1.1 – 1.2 equiv)

• Base: DIPEA (Hunig’s Base) (2.0 – 3.0 equiv)

• Solvent: Anhydrous DMF or NMP (Required for solubility)

Step-by-Step Procedure:

• Dissolution: Dissolve the carboxylic acid in anhydrous DMF (0.1 – 0.2 M).

• Pre-Activation: Add DIPEA (1.0 equiv) to the acid solution. Stir for 5 minutes.

  • Mechanism:[3][4][5][6] This ensures the carboxylate anion is generated before adding the coupling reagent.

• Activation: Add HATU (1.1 equiv) in one portion. Stir at RT for 10–15 minutes.

  • Checkpoint: The solution usually turns yellow/orange (color of the activated OAt-ester).

• Coupling: Add the amine (1.1 – 1.2 equiv) and the remaining DIPEA (1.0 – 2.0 equiv).

• Reaction: Stir at RT for 4–16 hours.

  • Note: Do not heat above 40°C to minimize

    risks at the C5/C8 positions.

• Workup: Dilute with Ethyl Acetate. Wash intensively with water (3x) and LiCl (5% aq) to remove DMF. Dry over

  and concentrate.

Troubleshooting & Optimization

Problem	Probable Cause	Solution
Low Conversion	Poor solubility of the acid preventing reaction with coupling agent.[7]	Switch solvent to NMP or DMSO. Use Protocol A (Acid Chloride) which drives reaction via irreversible gas evolution.
Side Products ( )	Displacement of Fluorine by the amine.	Lower Temperature: Conduct the coupling at 0°C. Stoichiometry: Ensure amine is not in large excess (>1.5 equiv). Avoid heating.
Insoluble Product	The resulting amide precipitates and traps impurities.[7]	Trituration: Instead of column chromatography, triturate the crude solid with MeOH or Ether to wash away reagents, leaving the pure amide.
Racemization	(Only if coupling to chiral amino acids) Over-activation.	Use HATU with Collidine (weaker base) instead of DIEA, or switch to T3P (Propylphosphonic anhydride) which is known for low epimerization.

References

• General Amide Coupling Strategies

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link

• Schofield, K. (2011). Hetero-aromatic Nitrogen Compounds: Pyrroles and Pyridines. Butterworth-Heinemann.

• HATU Mechanism & Utility

  • Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive. Journal of the American Chemical Society, 115(10), 4397-4398. Link

• Acid Chloride Protocols for Heterocycles

  • Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827-10852. Link

Sources

• 1. rsc.org [rsc.org]
• 2. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 3. Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pd-Catalyzed C-H Fluorination with Nucleophilic Fluoride - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Renewable Reagent for Nucleophilic Fluorination - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of the Excitatory Potencies of Fluoroquinolones in the Central Nervous System by an In Vitro Model - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Solubility Issues of 5,8-difluoro-4-hydroxyquinoline-3-carboxylic acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for 5,8-difluoro-4-hydroxyquinoline-3-carboxylic acid (CAS 228728-19-6).[1][2] This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with this compound. As a member of the fluoroquinolone carboxylic acid class, this molecule's inherent physicochemical properties often lead to poor aqueous solubility, a critical hurdle in experimental assays and formulation development.[3][4][5]

This document provides in-depth troubleshooting guides, step-by-step protocols, and frequently asked questions to help you overcome these challenges, ensuring reliable and reproducible results.

Section 1: Understanding the Molecule: The "Why" Behind the Solubility Problem

The solubility behavior of 5,8-difluoro-4-hydroxyquinoline-3-carboxylic acid is dictated by its molecular structure, which contains three key features:

• An Acidic Carboxylic Acid Group (-COOH): This group is ionizable. At a pH above its acid dissociation constant (pKa), it deprotonates to form a negatively charged carboxylate ion (-COO⁻), which is significantly more polar and water-soluble.[6][7]

• A Weakly Basic Quinoline Nitrogen: The nitrogen atom in the quinoline ring system can be protonated at a pH below its pKa, forming a positively charged species that can also enhance aqueous solubility.[8][9]

• A Planar, Fluorinated Aromatic Core: This large, hydrophobic core contributes to strong crystal lattice energy in the solid state and has a low affinity for water, driving the compound's tendency to remain undissolved in neutral aqueous media.[10]

At or near neutral pH (pH ~7), the molecule exists predominantly in its neutral or zwitterionic form, where the opposing charges can lead to strong intermolecular interactions and minimal solubility. The key to solubilization is to shift the equilibrium towards one of the more soluble ionized forms.[7][11]

Caption: pH-dependent ionization states of the molecule.

Section 2: Troubleshooting Guide

This section addresses common problems in a direct question-and-answer format.

Q1: My compound won't dissolve in my standard aqueous buffer (e.g., PBS pH 7.4). What is the most effective first step?

A1: The most direct and effective initial strategy is pH adjustment . Given the carboxylic acid moiety, increasing the pH of your solution will dramatically enhance solubility. By raising the pH above the pKa of the carboxylic acid, you deprotonate it to the highly soluble carboxylate salt.[6][7]

• Causality: The conversion of the neutral -COOH group to the charged -COO⁻ group disrupts the crystal lattice of the solid and allows for strong, favorable ion-dipole interactions with water molecules, leading to dissolution.

• Recommendation: Prepare a concentrated stock solution by first dissolving the solid compound in a small amount of base (e.g., 0.1 to 1 N NaOH) before diluting with your desired buffer or water. See Protocol 1 for a detailed methodology.

Q2: I successfully dissolved my compound in 100% DMSO, but it crashes out (precipitates) when I dilute it into my aqueous assay buffer. How can I fix this?

A2: This common phenomenon, known as "crashing out," occurs because the compound is highly soluble in the organic solvent (DMSO) but poorly soluble in the final aqueous medium once the DMSO concentration is lowered.[8] To prevent this, you must make the final aqueous environment more hospitable to the compound.

• Strategy 1: Use a Co-solvent System. Instead of diluting directly into a purely aqueous buffer, use a buffer that contains a percentage of a water-miscible organic co-solvent.[3][8] This maintains a more favorable solvent environment. Common co-solvents include ethanol, propylene glycol, and polyethylene glycol (PEG 300/400). A final co-solvent concentration of 1-10% is often sufficient.

• Strategy 2: Slower Addition and Vigorous Stirring. Add the DMSO stock solution dropwise into the vortexing or rapidly stirring aqueous buffer.[8] This rapid dispersion can prevent the formation of large, insoluble aggregates.

• Strategy 3: Employ Solubilizing Excipients. Add a small amount of a non-ionic surfactant (e.g., Tween® 80, Polysorbate 20) or a cyclodextrin to the aqueous buffer before adding your compound's DMSO stock.[12][13] Surfactants form micelles that encapsulate the hydrophobic compound, while cyclodextrins form inclusion complexes that enhance aqueous solubility.[12][13][14]

Q3: My experiment is pH-sensitive, and I cannot use a high pH. Organic co-solvents also interfere with my assay. What are my other options?

A3: When pH and co-solvents are not viable, advanced formulation techniques adapted from drug development can be employed.

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules within their central cavity, forming a complex with a hydrophilic exterior that is water-soluble.[3][12] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common and effective choice. You can prepare your aqueous buffer containing a pre-dissolved amount of HP-β-CD (e.g., 1-5% w/v) before adding the compound.

• Solid Dispersions: For situations requiring a solid starting material, a solid dispersion can be prepared. This involves dissolving the compound and a carrier polymer (like Poloxamer 407 or PVP) in a common solvent and then removing the solvent.[3] This process disperses the compound at a molecular level within the polymer matrix, which can significantly improve its dissolution rate and solubility in aqueous media.[3][14]

Q4: I am observing high variability in my biological assay results. How can I confirm if poor solubility is the cause?

A4: Inconsistent solubility leads to inconsistent effective concentrations, which is a major source of experimental variability.[12]

• Visual Inspection: Before use, visually inspect all solutions, especially after dilution, against a dark background for any signs of cloudiness, haziness, or fine precipitate (Tyndall effect).[12]

• Centrifugation Check: After preparing your final dilutions (e.g., in a 96-well plate), centrifuge the plate at high speed (e.g., 1000-2000 x g for 10 minutes). Carefully inspect the bottom of the wells for a pellet, which indicates precipitation.

• Quantitative Solubility Assessment: The most definitive method is to measure the kinetic solubility of your compound in the exact final assay buffer. This provides a maximum soluble concentration under your specific experimental conditions. See Protocol 2 for a practical method.

Section 3: Experimental Protocols

Protocol 1: Preparation of an Alkaline Stock Solution (e.g., 10 mM)

This protocol is the recommended starting point for achieving aqueous solubility.

• Weigh Compound: Accurately weigh 2.25 mg of 5,8-difluoro-4-hydroxyquinoline-3-carboxylic acid (MW = 225.15 g/mol ) into a sterile microcentrifuge tube.[1]

• Initial Wetting: Add approximately 200 µL of high-purity water to wet the solid. The compound will not dissolve at this stage.

• Basification: While vortexing gently, add 1.0 N NaOH dropwise (typically 1-2 µL at a time). Continue adding drops until the solid completely dissolves, resulting in a clear solution. Avoid adding a large excess of NaOH.

• pH Adjustment (Optional): If a specific pH closer to neutral is required and tolerated, you can carefully back-titrate with 1.0 N HCl. Monitor for any signs of precipitation.

• Final Dilution: Add high-purity water or your desired buffer to bring the final volume to 1.0 mL. This will yield a 10 mM stock solution.

• Sterilization: If required for cell-based assays, filter the final stock solution through a 0.22 µm syringe filter.

Protocol 2: Kinetic Solubility Assessment via HPLC-UV

This protocol determines the maximum soluble concentration of the compound when a DMSO stock is diluted into an aqueous buffer.

• Prepare Stock: Prepare a high-concentration stock solution of the compound in 100% DMSO (e.g., 20 mM).

• Dilution: In a microcentrifuge tube, add 5 µL of the 20 mM DMSO stock to 245 µL of your final aqueous assay buffer (this represents a 1:50 dilution to a nominal concentration of 400 µM, with a final DMSO concentration of 2%).

• Equilibration: Seal the tube and shake at room temperature for 1.5 - 2 hours to allow the solution to reach equilibrium.

• Separation: Centrifuge the tube at ~14,000 x g for 15 minutes to pellet any undissolved precipitate.

• Sample Supernatant: Carefully remove a known volume (e.g., 100 µL) of the clear supernatant without disturbing the pellet.

• Analysis: Analyze the supernatant sample by a validated HPLC-UV method.[15] Quantify the concentration against a standard curve prepared by diluting the DMSO stock in a 50:50 mixture of acetonitrile:water (or another suitable solvent where solubility is not limited). The resulting concentration is the kinetic solubility.

Section 4: Frequently Asked Questions (FAQs)

• FAQ 1: What are the expected pKa values for this compound? While experimentally determined values for this specific molecule are not readily available in the literature, we can estimate based on its structural class. The carboxylic acid group of similar quinolone derivatives typically has a pKa in the range of 5-6. The basic quinoline nitrogen usually has a pKa in the range of 4-5.[9] Therefore, the compound's lowest solubility is expected in the pH range of 5-8.

• FAQ 2: What is a safe starting concentration for a DMSO stock solution? A concentration of 10-20 mM in 100% DMSO is a common and practical starting point. Higher concentrations risk the stock solution itself becoming supersaturated and precipitating upon freeze-thaw cycles.

• FAQ 3: Can I use heat to dissolve the compound? Gentle warming and sonication can be used to aid initial dissolution, but with caution.[12] The thermal stability of the compound should be considered, as excessive heat could cause degradation. This method is best used for initial solubilization into a stock, but subsequent dilutions should be performed at the experimental temperature to avoid precipitation upon cooling.

• FAQ 4: What is the best way to store solutions of this compound? DMSO stock solutions should be stored at -20°C or -80°C, aliquoted to minimize freeze-thaw cycles. Aqueous solutions, especially those prepared by pH adjustment, are often less stable long-term and should ideally be prepared fresh for each experiment.

Section 5: Summary of Solubilization Strategies

Strategy	Mechanism of Action	Typical Starting Conditions	Advantages	Disadvantages/Considerations
pH Adjustment	Ionization of the carboxylic acid to a soluble salt.[7]	Add 0.1-1N NaOH dropwise to dissolve; target pH > 9.	Highly effective, uses simple reagents, achieves high concentrations.	Not suitable for pH-sensitive assays; risk of hydrolysis at extreme pH.
Co-solvents	Increases the polarity of the bulk solvent to better accommodate the solute.[3][8]	1-10% (v/v) final concentration of Ethanol, PEG 400, or Propylene Glycol.	Simple to implement, effective at preventing "crashing out".	Co-solvents can affect biological assays (e.g., enzyme activity, cell viability).
Surfactants	Micellar encapsulation of the hydrophobic compound.[12][13]	0.01-0.1% (w/v) Tween® 80 or Polysorbate 20.	Effective at low concentrations.	Can interfere with certain assays, particularly those involving membranes or proteins.
Cyclodextrins	Formation of a water-soluble inclusion complex.[12][14]	1-5% (w/v) Hydroxypropyl-β-cyclodextrin (HP-β-CD).	Biologically well-tolerated, highly effective for many compounds.	Can be a significant component of the formulation by mass; may alter compound availability.

Section 6: Logical Troubleshooting Workflow

Caption: A workflow for troubleshooting solubility issues.

References

• Chem 35.1 LibreTexts. Carboxylic Acid Unknowns and Titration. [Link]

• Carvajal, M. T., & Yalkowsky, S. H. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. AAPS PharmSciTech, 20(3), 113. [Link]

• Santa Monica College. Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. [Link]

• Carvajal, M. T., & Yalkowsky, S. H. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. ResearchGate. [Link]

• Google Patents. Method for determining solubility of a chemical compound. WO2005116635A1.

• Hilaris Publisher. Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Journal of Formulation Science & Bioavailability. [Link]

• Domańska, U., et al. (2024). Quinolone Derivative Physicochemical Studies: Phase Equilibria in Water and Alcoholic Solutions, Ionization Constants, and Calorimetric Analyses. Journal of Chemical & Engineering Data. [Link]

• University of Colorado Boulder. EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. [Link]

• ManTech Publications. Formulation Strategies for Improving Bioavailability of Poorly Soluble Drugs. Journal of Pharmaceutical Chemistry and Drug formulation. [Link]

• Saito, K., et al. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Molecules, 25(20), 4833. [Link]

• Chemistry LibreTexts. The Effects of pH on Solubility. [Link]

• Google Patents.

• Reddit. How does pH affect water solubility of organic acids (or acids in general)? [Link]

• Google Patents. Quinolone carboxylic acids, derivatives thereof, and methods of making and using same. US7632944B2.

• Al-Ghorafi, M. A., et al. (2009). Synthesis of some novel quinoline-3-carboxylic acids and pyrimidoquinoline derivatives as potential antimicrobial agents. Acta Pharmaceutica, 59(4), 445-58. [Link]

• Cielecka-Piontek, J., et al. (2022). Revealing Intra- and Intermolecular Interactions Determining Physico-Chemical Features of Selected Quinolone Carboxylic Acid Derivatives. Molecules, 27(7), 2269. [Link]

Sources

• 1. 6,8-Difluoro-4-hydroxyquinoline-3-carboxylic acid | CAS 228728-19-6 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. 6,8-Difluoro-4-hydroxyquinoline-3-carboxylic acid | 228728-19-6 [amp.chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. US7632944B2 - Quinolone carboxylic acids, derivatives thereof, and methods of making and using same - Google Patents [patents.google.com]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. reddit.com [reddit.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. admin.mantechpublications.com [admin.mantechpublications.com]
• 14. hilarispublisher.com [hilarispublisher.com]
• 15. Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]

avoiding decarboxylation during quinolone ester hydrolysis

Topic: Avoiding Decarboxylation During Quinolone-3-Carboxylate Hydrolysis Ticket ID: CHEMSUP-882 Status: Open Assigned Specialist: Senior Application Scientist

The Core Problem: The "Decarboxylation Trap"

You are likely observing the disappearance of your 3-carboxylic acid product and the appearance of a non-polar "decarboxylated" byproduct (H-atom at C3).[1]

The Science: 4-Quinolone-3-carboxylic acids are structurally vinylogous

-keto acids. The carbonyl at position 4 communicates electronically with the carboxylic acid at position 3. Under acidic conditions or high thermal stress, this system creates a perfect electronic sink (the protonated nitrogen or the 4-carbonyl) that facilitates the loss of .

The Golden Rule: The product of your hydrolysis (the free acid) is the reactant for the decarboxylation. Therefore, isolation conditions matter more than reaction conditions.

Mechanistic Visualization

To prevent the side reaction, you must understand the transition state. The diagram below illustrates the "Danger Zone"—the acid-catalyzed pathway you must avoid during workup.

Caption: The acid-catalyzed decarboxylation pathway. Note that the 4-keto group assists in stabilizing the transition state, leading to rapid

loss if the system is heated in acid.

Validated Protocols

Method A: The "Cold Acidification" Protocol (Standard)

Best for: Robust substrates stable to basic pH.

The most common error is acidifying the reaction mixture to pH 1 to precipitate the product. This triggers decarboxylation.[1][2][3][4] You must stop at the Isoelectric Point (pI) .

Protocol:

• Dissolution: Dissolve ester (1.0 equiv) in THF/Water (3:1).

• Reagent: Add

  (1.5–2.0 equiv). Note: LiOH is preferred over NaOH due to better solubility in organic mixtures.

• Reaction: Stir at Room Temperature (Do not reflux). Monitor by TLC until ester is consumed.

• The Critical Workup (The Fix):

  • Cool the reaction mixture to 0°C (Ice bath).

  • Slowly add 1M HCl or Acetic Acid dropwise with vigorous stirring.

  • STOP adding acid when pH reaches 4–5. Do not go to pH 1.

  • Most quinolone acids will precipitate at pH 4–5 (their isoelectric point).

  • Filter the solid immediately and wash with cold water.

  • Drying: Dry under high vacuum at room temperature. Avoid oven drying >60°C.

Method B: Anhydrous Cleavage (TMSOK)

Best for: Acid-sensitive substrates or when "Cold Acidification" fails.

Potassium Trimethylsilanolate (TMSOK) cleaves esters under anhydrous conditions, producing the potassium salt directly. This completely bypasses the carboxylic acid intermediate during the reaction, preventing decarboxylation in situ.

Protocol:

• Setup: Flame-dry glassware; maintain Argon/Nitrogen atmosphere.

• Reaction: Dissolve ester in anhydrous THF or Ether.

• Reagent: Add TMSOK (1.1 equiv) as a solid or solution.

• Observation: The product often precipitates as the potassium salt.

• Workup: Filter the salt under inert atmosphere. If the free acid is required, suspend the salt in cold water and adjust to pH 5 as in Method A.

Method C: Enzymatic Hydrolysis (PLE)

Best for: Chiral quinolones or highly unstable substrates.

Pig Liver Esterase (PLE) operates at neutral pH (7.0), mechanically preventing the formation of the protonated transition state required for decarboxylation.

Protocol:

• Buffer: Prepare 0.1 M Phosphate Buffer (pH 7.0).

• Solvent: Dissolve ester in a minimal amount of DMSO or Acetone (co-solvent < 10%).

• Enzyme: Add PLE (approx. 100 units/mmol ester).

• Incubation: Stir at 25°C. Maintain pH 7.0 by automatic titration or periodic addition of dilute NaOH.

• Workup: Lyophilize (freeze-dry) to avoid thermal stress.

Comparative Data & Decision Matrix

Variable	Method A (LiOH)	Method B (TMSOK)	Method C (Enzymatic)
pH Range	12 4	N/A (Anhydrous)	7.0 (Neutral)
Temperature	0°C – 25°C	0°C – 25°C	25°C – 37°C
Decarboxylation Risk	Moderate (during workup)	Very Low	Negligible
Scale	Multi-gram	Gram	Milligram
Cost	Low	High	High

Troubleshooting Guide (FAQ)

Q: I see the product on TLC during the reaction, but it disappears after I isolate it. What happened?

• Diagnosis: You likely decarboxylated during the drying step.

• Fix: Quinolone acids can decarboxylate in a vacuum oven if heated. Dry your product in a desiccator over

  at room temperature, or lyophilize it.

Q: My product is not precipitating at pH 5.

• Diagnosis: Your quinolone might be too polar (zwitterionic) or you missed the isoelectric point.

• Fix: Do not add more acid. Instead, saturate the aqueous layer with NaCl (brine) and extract with Ethyl Acetate/THF (1:1). Evaporate the solvent at <30°C .

Q: Can I use acid hydrolysis (HCl/AcOH) to avoid the basic conditions?

• Diagnosis: High Risk.

• Fix: Acid hydrolysis (e.g., refluxing HCl) is the primary way to induce decarboxylation in these systems. Only use this if your ester is tert-butyl (cleavable by TFA at 0°C) or if you use

  at -78°C. Avoid aqueous acid reflux.

Q: How do I confirm decarboxylation occurred?

• Self-Validation: Check the

  NMR.

  • Intact Product: No proton signal at C3.

  • Decarboxylated: A new singlet appears around

    6.0–8.0 ppm (depending on ring substitution) corresponding to the C3 proton.

References

• Mechanism of Decarboxylation

  • Title: "The Decarboxylation of -Keto Acids and Rel

  • Source:Journal of the American Chemical Society.[5]

  • Context: Foundational mechanistic understanding of vinylogous -keto acid instability.

  • URL:[Link]

• TMSOK Protocol

  • Title: "Metal silanolates: organic soluble equivalents for inorganic hydroxides." (Laganis & Chenard)[6][7]

  • Source:Tetrahedron Letters.
  • Context: The definitive guide for anhydrous ester hydrolysis using TMSOK.

  • URL:[Link]

• Quinolone Chemistry Overview

  • Title: "The 4-quinolone-3-carboxylic acid motif as a multivalent scaffold in medicinal chemistry."
  • Source:Current Medicinal Chemistry.
  • Context: Reviews the stability and synthesis of the 3-carboxy quinolone scaffold.

  • URL:[Link]

• Enzymatic Hydrolysis

  • Title: "Pig Liver Esterase in Asymmetric Synthesis."[8]

  • Source:Topics in Current Chemistry.

  • Context: Methodologies for mild enzymatic cleavage of sensitive esters.[8][9]

  • URL:[Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. youtube.com [youtube.com]
• 3. youtube.com [youtube.com]
• 4. Decarboxylation [organic-chemistry.org]
• 5. Bases - Wordpress [reagents.acsgcipr.org]
• 6. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 7. researchgate.net [researchgate.net]
• 8. Asymmetric ester hydrolysis with pig-liver esterase - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]

troubleshooting Gould-Jacobs reaction for difluoroanilines

Technical Support Center: Gould-Jacobs Reaction for Difluoroanilines

Topic: Optimization & Troubleshooting of Fluoroquinolone Precursor Synthesis Audience: Medicinal Chemists, Process Chemists, Drug Development Scientists

Core Directive: The Difluoro Challenge

The Gould-Jacobs reaction is the classical gateway to 4-hydroxyquinolines (4-quinolones), the scaffold of blockbuster antibiotics like Ciprofloxacin and Norfloxacin. However, when applied to difluoroanilines (e.g., 3,4-difluoroaniline), the reaction fights against fundamental electronic deactivation.

The Central Conflict:

• Step 1 (Condensation): Fluorine atoms are electron-withdrawing (inductive effect,

  ), reducing the nucleophilicity of the aniline nitrogen. This makes the initial attack on diethyl ethoxymethylenemalonate (EMME) sluggish.

• Step 2 (Cyclization): The thermal cyclization is an intramolecular electrophilic aromatic substitution (

  ). The difluoro-substituted benzene ring is electron-poor, raising the activation energy for ring closure and requiring extreme temperatures ( ). This thermal stress frequently leads to polymerization ("tarring") rather than cyclization.

This guide addresses these specific failure points with field-proven protocols.

Troubleshooting Module: The Condensation Phase

Context: Reaction of 3,4-difluoroaniline with EMME to form diethyl (3,4-difluoroanilino)methylenemalonate.

Q: The reaction stalls at 60-70% conversion. Adding more EMME doesn't help. Why? A: This is an equilibrium-limited reaction driven by the elimination of ethanol.

• The Cause: If ethanol remains in the headspace or solvent matrix, the reverse reaction (hydrolysis/reversion) competes effectively, especially with the weak nucleophile (difluoroaniline).

• The Fix: You must shift the equilibrium by force.

  • Solvent-Free (Neat): Run the reaction without solvent at

    .

  • Vacuum Removal: Apply slight vacuum (approx. 200-400 mbar) continuously to strip ethanol as it forms.

  • Dean-Stark Trap: If a solvent is required (e.g., toluene for scale-up), use a Dean-Stark apparatus.

  • Expert Tip: Do not exceed

    in this step. Higher temperatures can trigger premature, uncontrolled cyclization or degradation of the EMME.

Q: My product solidifies in the flask and traps unreacted aniline. How do I purify it? A: The enamine intermediate usually crystallizes upon cooling.

• Protocol: Recrystallize from n-hexane/ethanol (9:1) or isopropanol .

• Why: Difluoroanilines are soluble in cold hexane, whereas the polar enamine ester is not. This washes away the unreacted starting material effectively.

Troubleshooting Module: The Cyclization Phase (Critical)

Context: Thermal closure of the enamine in Dowtherm A (diphenyl ether/biphenyl) to form ethyl 6,7-difluoro-4-hydroxyquinoline-3-carboxylate.

Q: The reaction mixture turns into a black, insoluble tar within minutes at

. Yield is <20%. A: You are violating the Principle of High Dilution .

• The Mechanism of Failure: At high concentrations, intermolecular polymerization (between two enamine molecules) kinetically competes with intramolecular cyclization. The electron-deficient ring makes the desired

  slow, allowing the faster polymerization to dominate.

• The Fix (The "Dropwise" Protocol):

  • Heat the solvent (Dowtherm A) to a rolling boil (

    ) before adding the reactant.

  • Dissolve your enamine intermediate in a minimal amount of hot solvent or add it as a melt.

  • Add the substrate dropwise over 45–60 minutes.

  • Result: The instantaneous concentration of unreacted enamine remains near zero, statistically forcing the molecule to react with itself (cyclize) rather than a neighbor.

Q: I am getting a mixture of regioisomers. How do I control this? A: Regioselectivity is governed by steric hindrance versus electronic activation.

• Scenario: 3,4-difluoroaniline.

  • Path A (Steric Control): Cyclization at the position para to the fluorine (Position 6 relative to aniline N). This is sterically crowded (between F and H).

  • Path B (Preferred): Cyclization at the position para to the hydrogen (Position 2 relative to aniline N). This forms the 6,7-difluoro isomer.[1]

• Validation: The 6,7-difluoro isomer is the standard precursor for Ciprofloxacin. If you observe the 5,6-difluoro isomer, your temperature ramp may be too slow, allowing thermodynamic equilibration to the wrong transition state. Flash heating (dropping into already boiling solvent) favors the kinetic 6,7-product.

Q: Can I avoid Dowtherm A? It is difficult to remove. A: Yes, but with caveats.

• Alternative 1: Polyphosphoric Acid (PPA) at

  .

  • Pros: Lower temperature.

  • Cons: Often lower yields for electron-deficient rings; hydrolysis of the ester can occur simultaneously.

• Alternative 2: Eaton’s Reagent (

  in Methanesulfonic acid).

  • Pros: Liquid at room temp, water-soluble workup.

Comparative Data: Process Parameters

Parameter	Standard Gould-Jacobs	Optimized for Difluoro	Grohe-Heitzer (Alternative)
Step 1 Temp		(Neat)	N/A (Different Mechanism)
Cyclization Temp
Cyclization Mode	Batch reflux	High Dilution (Dropwise)	Base-catalyzed (DBU/K2CO3)
Typical Yield	50-60%	70-80% (if optimized)	>90%
Key Risk	Polymerization (Tar)	Regio-isomerism	Reagent Cost

Decision Pathways & Mechanism

The following diagram illustrates the mechanistic flow and the critical decision point where one should switch from Gould-Jacobs to the Grohe-Heitzer method (Cycloaracylation) if yields remain stubborn.

Caption: Workflow logic for difluoroaniline cyclization, highlighting the critical pivot to Grohe-Heitzer chemistry upon thermal cyclization failure.

Experimental Protocol: Optimized Thermal Cyclization

Objective: Synthesis of Ethyl 6,7-difluoro-4-hydroxyquinoline-3-carboxylate.

• Preparation: Set up a 3-neck round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and an air condenser (not water-cooled, to prevent thermal shock/clogging).

• Solvent Charge: Charge the flask with Dowtherm A (10 mL per gram of substrate).

• Pre-Heat: Heat the solvent to a vigorous reflux (

  ). Ensure the system is under a nitrogen blanket.

• Addition: Dissolve the enamine intermediate (from Step 1) in a minimal volume of warm Dowtherm A. Add this solution dropwise via the funnel over 45 minutes .

  • Note: The solution must hit the boiling solvent and react instantly.

• Post-Reaction: Continue reflux for 15–30 minutes after addition is complete.

• Workup:

  • Cool the mixture to room temperature. The product usually precipitates as a solid.

  • Add n-hexane (equal volume to Dowtherm) to complete precipitation and wash away the oily Dowtherm matrix.

  • Filter the solid and wash copiously with hexane and acetone.

• Validation: Check purity via HPLC. The characteristic UV absorption of the quinolone core (approx. 254/365 nm) confirms the ring closure.

The "Expert Pivot": When to Abandon Gould-Jacobs

If your specific difluoro-derivative contains bulky groups or sensitive moieties that cannot survive

, you must switch to the Grohe-Heitzer Method (also known as Cycloaracylation).

• Why: It avoids the thermal

  step entirely.

• How:

  • Convert the difluorobenzoic acid to a benzoyl chloride.

  • React with an amino-acrylate.

  • Cyclize using a base (e.g.,

    or DBU) at mild temperatures ( ).

• Outcome: This is the industrial standard for modern fluoroquinolones (e.g., Levofloxacin, Moxifloxacin) because it is regioselective by design—the ring closes exactly where the acyl chloride was placed.

References

• Gould, R. G., & Jacobs, W. A. (1939).[2][3] The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines. Journal of the American Chemical Society, 61(10), 2890–2895. Link

• Grohe, K., & Heitzer, H. (1987).[4] Cycloacylation of Enamines. I. Synthesis of 4-Quinolone-3-carboxylic Acids. Liebigs Annalen der Chemie, 1987(1), 29–37.[4] Link

• Bayer AG. (2024). The Grohe Method and Quinolone Antibiotics: Historical Overview and Chemical Mechanism. Bayer Science & Innovation. Link

• Organic Syntheses. (1955).[2] 4,7-Dichloroquinoline (Classic Gould-Jacobs Protocol).[5] Organic Syntheses, Coll.[2] Vol. 3, p.272.[2] Link

Sources

• 1. Methyl 6,7-Difluoro-2-[(4-fluorobenzyl)sulfanyl]-4-hydroxyquinoline-3-carboxylate [mdpi.com]
• 2. Gould-Jacobs Reaction [drugfuture.com]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis of Fluoroquinolone Antibiotics [quimicaorganica.org]
• 5. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purification Strategies for Reactions Involving 2,5-Difluoroaniline

Welcome to the technical support center for professionals working with 2,5-difluoroaniline. This guide is designed to provide researchers, chemists, and drug development professionals with practical, in-depth solutions for a common synthetic challenge: the removal of unreacted 2,5-difluoroaniline from a reaction mixture. This document moves beyond simple protocols to explain the underlying chemical principles, empowering you to troubleshoot and adapt these methods to your specific experimental context.

Understanding the Challenge: Properties of 2,5-Difluoroaniline

Effective purification begins with a solid understanding of the contaminant's physicochemical properties. 2,5-Difluoroaniline is a liquid at room temperature with a distinct boiling point and basicity, which are key levers for its separation from your desired product.

Property	Value	Significance for Purification
Appearance	Colorless to Yellow/Orange Liquid[1]	Visual cue for its presence in organic layers or on chromatography columns.
Melting Point	11-13 °C[1][2][3]	It will be a liquid impurity when purifying most solid products at room temperature.
Boiling Point	176-178 °C[1][2][3][4]	Allows for removal by distillation if the product's boiling point is significantly different.
Density	~1.288 g/mL at 25 °C[1][2][3]	Denser than many common organic solvents (e.g., diethyl ether, ethyl acetate), potentially affecting layer separation during extraction.
Solubility	Not miscible in water[1][3][4]	Soluble in common organic solvents. Its salt form, however, is water-soluble.
pKa (Predicted)	2.19 ± 0.10[1]	The fluorine atoms are electron-withdrawing, making it a weak base, but it is still sufficiently basic to be protonated by moderately strong acids for extraction.

Troubleshooting Guide: Common Purification Scenarios

This section addresses specific, common issues encountered in the lab. A decision-making workflow is provided below to help you select the most appropriate starting point.

Caption: Decision tree for selecting a purification method.

Q1: How can I remove 2,5-difluoroaniline from my acid-stable, non-basic product?

Answer: Acid-base liquid-liquid extraction is the most direct and efficient method in this scenario. This technique exploits the basicity of the aniline's amino group. By washing the organic reaction mixture with an aqueous acid solution, the 2,5-difluoroaniline is protonated to form an ammonium salt. This salt is ionic and therefore preferentially partitions into the aqueous layer, while your neutral, non-basic product remains in the organic layer.[5][6][7]

Causality: The lone pair of electrons on the nitrogen atom of 2,5-difluoroaniline acts as a Brønsted-Lowry base, accepting a proton (H⁺) from an acid. The resulting anilinium salt (F₂C₆H₃NH₃⁺Cl⁻) is highly polar and water-soluble, allowing for its physical separation from the less polar organic phase.[6][8]

• Dissolution: Ensure your crude reaction mixture is fully dissolved in a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane). Transfer this solution to a separatory funnel.

• First Wash: Add an equal volume of 1M aqueous hydrochloric acid (HCl) to the separatory funnel.

• Extraction: Stopper the funnel, invert it, and open the stopcock to vent any pressure. Close the stopcock and shake vigorously for 30-60 seconds. Periodically vent the funnel.

• Separation: Place the funnel upright in a ring stand and allow the layers to fully separate.

• Drain: Drain the lower aqueous layer. Pro-Tip: It is good practice to keep all layers until your final product is successfully isolated and characterized.

• Repeat: Repeat the wash (steps 2-5) two more times with fresh 1M HCl solution. This ensures near-complete removal of the aniline.[6]

• Neutralizing Wash: Wash the organic layer with a saturated aqueous sodium bicarbonate (NaHCO₃) solution to neutralize any residual acid, followed by a wash with brine (saturated NaCl) to remove excess water.

• Drying and Concentration: Drain the final organic layer into a flask, dry it over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to isolate your purified product.

Caption: Workflow for acid-base extraction.

Q2: My product is acid-sensitive or is also a basic amine. How can I selectively remove the unreacted 2,5-difluoroaniline?

Answer: When acid extraction is not viable, you have two excellent, orthogonal options: scavenger resins and flash column chromatography.

• Option A: Amine Scavenger Resins

  Scavenger resins are solid-supported reagents designed to react with and covalently bind specific functional groups.[9][10] For a primary amine like 2,5-difluoroaniline, an electrophilic resin is ideal. Isocyanate or aldehyde-functionalized polystyrene resins are highly effective.[9][11] The key advantage is the simplicity of the workup: the resin-bound aniline is removed by simple filtration.

  Causality: The resin's functional group (e.g., isocyanate, -NCO) reacts with the nucleophilic amine (-NH₂) to form a stable covalent bond (a urea, in the case of an isocyanate). Since the entire complex is bound to a solid polymer bead, it can be physically filtered away from the dissolved product.[12]

  • Dissolution: Dissolve the crude reaction mixture in a suitable solvent (e.g., dichloromethane (DCM), tetrahydrofuran (THF)).

  • Resin Addition: Add the isocyanate scavenger resin (typically 2-3 molar equivalents relative to the amount of residual aniline).

  • Agitation: Gently shake or stir the mixture at room temperature. The reaction time can vary from 1 to 18 hours, depending on the resin's reactivity. Monitor the removal of the aniline by TLC or LC-MS.

  • Filtration: Once the reaction is complete, filter the mixture through a fritted funnel or a cotton plug in a pipette.

  • Wash and Concentrate: Wash the resin with fresh solvent to recover any adsorbed product. Combine the filtrate and washings, and concentrate under reduced pressure to yield the purified product.

• Option B: Flash Column Chromatography

  Flash chromatography separates compounds based on their differential partitioning between a stationary phase (typically silica gel) and a mobile phase (eluent).[13] 2,5-Difluoroaniline is a moderately polar compound. By selecting an appropriate eluent system (e.g., a hexane/ethyl acetate gradient), you can often achieve good separation from products with different polarities.

  Causality: The silica gel stationary phase is polar. Polar compounds interact more strongly with the silica and thus move more slowly down the column, while non-polar compounds are carried along more quickly by the mobile phase. The amino and fluoro groups on 2,5-difluoroaniline make it more polar than a simple aromatic hydrocarbon but often less polar than more complex, functionalized products.

  Pro-Tip: Aniline compounds can sometimes "tail" or streak on silica gel due to strong interactions with acidic silanol groups.[14] To mitigate this, you can add a small amount of a basic modifier, such as triethylamine (~0.5-1%), to your eluent system.[5] This deactivates the acidic sites on the silica, leading to sharper peaks and better separation.

Q3: My product is a solid. Can I use crystallization to remove the liquid 2,5-difluoroaniline impurity?

Answer: Absolutely. Recrystallization is an exceptionally powerful purification technique for solid compounds, especially for removing liquid or highly soluble impurities.[15][16][17]

Causality: The principle of recrystallization is based on differential solubility.[16] A suitable solvent is one in which your solid product has high solubility at an elevated temperature but low solubility at a low temperature. The impurity (2,5-difluoroaniline) should either be completely soluble at all temperatures or present in a small enough quantity that it remains in the solution (the "mother liquor") as your pure product crystallizes upon cooling.[18]

• Solvent Selection: Choose a suitable recrystallization solvent or solvent system. Test small samples to find a solvent that dissolves your crude product when hot but allows for crystal formation upon cooling.

• Dissolution: Place the crude solid in a flask and add the minimum amount of hot solvent required to fully dissolve it.

• Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature. Slow cooling is critical for the formation of large, pure crystals. Subsequently, you can place the flask in an ice bath to maximize crystal yield.

• Isolation: Collect the purified crystals by vacuum filtration, using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor containing the aniline impurity.

• Drying: Dry the crystals under vacuum to remove all traces of solvent.

Frequently Asked Questions (FAQs)

Q: Which removal method is the fastest for a quick, small-scale cleanup? A: For an acid-stable product, a simple acid wash (liquid-liquid extraction) is typically the fastest and requires no special equipment beyond a separatory funnel. For acid-sensitive products, using a scavenger resin can be very quick if the reaction time is short, as the workup is just a filtration.[10]

Q: I have a large amount of 2,5-difluoroaniline to remove, and my product has a very different boiling point. Is distillation a viable option? A: Yes, if your product is thermally stable and its boiling point differs from that of 2,5-difluoroaniline (176-178 °C) by at least 50 °C, distillation (simple or vacuum) can be an effective method for bulk removal.[19][20]

Q: Are there any safety considerations when handling 2,5-difluoroaniline? A: Yes. 2,5-Difluoroaniline is classified as acutely toxic if swallowed, inhaled, or in contact with skin, and it can cause skin sensitization.[21] Always handle this chemical in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. When performing acid-base extractions, be mindful of the corrosive nature of the acids and bases used.

References

• Hodges, J. C. Covalent Scavengers for Primary and Secondary Amines. Synlett, 2000(1), 152-158. [Link]

• Google Patents.

• Supra Sciences. Solid-Supported Scavengers. [Link]

• ChemWhat. 2,5-Difluoroaniline CAS#: 367-30-6. [Link]

• Google Patents. Scavenger resin and processes for the use thereof. US6897262B2.

• ResearchGate. How do I remove aniline from the reaction mixture?. [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. [Link]

• LibreTexts Chemistry. Extraction. [Link]

• University of Rochester, Department of Chemistry. How To: Purify by Crystallization. [Link]

• Studocu. Acid/Base Extraction of a Benzoic Acid, 4-Nitroaniline, and Naphthalene Mixture. [Link]

• ResearchGate. How to Purify an organic compound via recrystallization or reprecipitation?. [Link]

• Scientific Research Publishing. Comparative Efficacy of Polyamine-Based Scavenger Resins. [Link]

• Chemistry LibreTexts. Recrystallization. [Link]

• Chemistry Stack Exchange. How do I purify the resulting compound after a nitro- to amine-group reduction?. [Link]

• ResearchGate. Selective and Waste‐Free Isolation of High Purity Primary Amines. [Link]

• UCLA Chemistry. Recrystallization and Crystallization. [Link]

• ResearchGate. Covalent Scavengers for Primary and Secondary Amines. [Link]

• Chemistry Stack Exchange. How to obtain pure aniline from a mixture of phenol and aniline?. [Link]

• Student Doctor Network Forums. Acid/base extraction. [Link]

• YouTube. How to purify Amine?. [Link]

• Journal of Chromatographic Science. Separation of Anilines, Benzamides, Benzylamines, and Phenylethylamines by Packed-Column Supercritical Fluid Chromatography. [Link]

• University of Rochester, Department of Chemistry. Workup: Amines. [Link]

• ChemBK. 2,5-DIFLUOROANILINE. [Link]

• Google Patents.
• Google Patents. Method of preparing 2,4-difluoroaniline. EP0001825A1.
• Google Patents. Process and intermediates for the preparation of 2,6-difluoroaniline. US5041674A.
• Google Patents. Method of preparing 2,4-difluoroaniline. US4294988A.

• Scientific Laboratory Supplies (Ireland) Ltd. 2,5-Difluoroaniline, 99.50%. [Link]

• SIELC Technologies. Separation of Aniline on Newcrom R1 HPLC column. [Link]

• Environmental Protection Agency (EPA). Method 8131: Aniline and Selected Derivatives by Gas Chromatography. [Link]

Sources

• 1. 2,5-Difluoroaniline price,buy 2,5-Difluoroaniline - chemicalbook [chemicalbook.com]
• 2. 2,5-ジフルオロアニリン 99.5% | Sigma-Aldrich [sigmaaldrich.com]
• 3. chemwhat.com [chemwhat.com]
• 4. 2,5-Difluoroaniline | 367-30-6 [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. community.wvu.edu [community.wvu.edu]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. Acid/Base Extraction of a Benzoic Acid, 4-Nitroaniline, and Naphthalene Mixture — Adam Cap [adamcap.com]
• 9. thieme-connect.com [thieme-connect.com]
• 10. researchgate.net [researchgate.net]
• 11. suprasciences.com [suprasciences.com]
• 12. Comparative Efficacy of Polyamine-Based Scavenger Resins [scirp.org]
• 13. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. mt.com [mt.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. scs.illinois.edu [scs.illinois.edu]
• 18. researchgate.net [researchgate.net]
• 19. US8455691B2 - Process for the purification of aromatic amines - Google Patents [patents.google.com]
• 20. US5041674A - Process and intermediates for the preparation of 2,6-difluoroaniline - Google Patents [patents.google.com]
• 21. 2,5-ジフルオロアニリン 99.5% | Sigma-Aldrich [sigmaaldrich.com]

optimizing thermal cyclization temperature for fluoroquinolones

To: Drug Development Team / Process Chemistry Group From: Dr. Aris Thorne, Senior Application Scientist, Process Optimization Division Subject: Technical Guide: Optimizing Thermal Cyclization in Fluoroquinolone Synthesis

Introduction: Breaching the "Thermal Wall"

In the synthesis of fluoroquinolones (e.g., Ciprofloxacin, Norfloxacin), the construction of the 4-quinolone core via the Gould-Jacobs reaction represents a critical thermodynamic bottleneck. The thermal cyclization of the

-anilinoacrylate intermediate is an intramolecular nucleophilic displacement that requires overcoming a substantial activation energy barrier, typically necessitating temperatures between 250°C and 300°C .

Failure to optimize this specific parameter results in two distinct failure modes:

• Kinetic Stalling (<250°C): The reaction halts at the acrylate stage, leading to low conversion.

• Thermodynamic Degradation (>280°C/Prolonged): The product undergoes premature decarboxylation or oxidative polymerization ("tarring"), destroying the impurity profile.

This guide serves as a technical support resource to navigate these extremes, ensuring high-yield cyclization suitable for GMP scale-up.

Module 1: Critical Process Parameters (CPPs)

Temperature & Solvent Selection

The choice of solvent is not merely about solubility; it is about heat transfer efficiency and thermal stability . Standard organic solvents (toluene, DMF) are insufficient due to their low boiling points.

Solvent System	Boiling Point	Flash Point	Suitability	Notes
Diphenyl Ether	258°C	115°C	High	The "Gold Standard." Matches the activation temp of cyclization.
Dowtherm A	257°C	113°C	High	Eutectic mixture (26.5% biphenyl / 73.5% diphenyl oxide). Superior heat transfer coefficient.
Sulfolane	285°C	165°C	Moderate	Harder to remove during workup (water soluble, but high BP).
Mineral Oil	>300°C	>200°C	Low	Poor solubility of polar intermediates; difficult purification.

Technical Insight: We recommend Dowtherm A or Diphenyl Ether . Their boiling points act as an internal temperature limiter (~258°C), preventing the reaction from easily overshooting into the decarboxylation window (typically >300°C) under reflux conditions [1].

Reaction Kinetics Visualization

The following diagram illustrates the Gould-Jacobs pathway and the specific thermal windows required.

Caption: Figure 1. The Gould-Jacobs reaction pathway.[1][2][3][4][5][6][7][8][9][10] The cyclization step (blue arrow) is the rate-determining thermal step.[4]

Module 2: Optimized Experimental Protocol

Objective: Cyclization of diethyl 2-((3-chloro-4-fluorophenyl)amino)methylene)malonate to ethyl 7-chloro-6-fluoro-4-hydroxyquinoline-3-carboxylate.

Reagents:

• Crude Anilinoacrylate Intermediate (dried).

• Dowtherm A (10 volumes relative to mass of intermediate).

Step-by-Step Methodology:

• Pre-heating: Charge Dowtherm A into a reactor fitted with a mechanical stirrer, internal thermometer, and a Dean-Stark trap (to collect ethanol). Heat the solvent to 255°C (reflux).

  • Why? Adding the substrate to cold solvent and ramping up results in prolonged exposure to sub-optimal temperatures, encouraging polymerization [2].

• Addition: Add the acrylate intermediate portion-wise or as a pre-heated solution (if solubility permits) to the refluxing solvent.

  • Rate: Maintain internal temperature >245°C during addition.[3][7]

• Reaction: Maintain vigorous reflux (250–260°C) for 30–45 minutes .

  • Monitoring: Monitor ethanol collection in the Dean-Stark trap. Cessation of distillate usually indicates completion.

• Quench/Workup:

  • Cool the mixture rapidly to ~80°C.

  • Add a non-polar anti-solvent (e.g., n-Heptane or Toluene) to precipitate the product.

  • Filter the solids and wash with acetone/hexane to remove residual Dowtherm A.

Module 3: Troubleshooting & FAQs

Scenario A: "My reaction mixture turned into a black tar."

Diagnosis: Oxidative polymerization or thermal degradation. Root Cause:

• Oxygen Ingress: At 250°C, organics oxidize rapidly.

• Concentration Stress: High concentration promotes intermolecular polymerization over intramolecular cyclization. Solution:

• Nitrogen Sparging: You must vigorously degas the solvent before heating and maintain a nitrogen blanket throughout.

• High Dilution: Increase solvent volume to 15-20x. This favors the intramolecular reaction (cyclization) over intermolecular side reactions (tarring) [3].

Scenario B: "I see the product, but I also see a spot just below it on TLC/HPLC (Decarboxylation)."

Diagnosis: Thermal overshoot. Root Cause: The ester group at the 3-position is thermally labile. If the temperature exceeds 280°C or the reaction runs too long, the ester hydrolyzes/decarboxylates. Solution:

• Strict Time Control: Quench the reaction immediately upon consumption of the starting material (monitor via HPLC every 10 mins).

• Temperature Ceiling: Do not use a heating mantle set to "Max." Use an oil bath or heating block with precise PID control set to 260°C.

Scenario C: "The starting material is unreacted even at reflux."

Diagnosis: Kinetic barrier not breached or "wet" solvent. Root Cause:

• Ethanol Inhibition: The reaction releases ethanol. If ethanol is not removed, the equilibrium prevents cyclization.

• Solvent Choice: Using a solvent boiling below 240°C (e.g., Trichlorobenzene) may be insufficient for deactivated anilines. Solution:

• Dean-Stark Trap: Ensure the apparatus is actively removing the ethanol byproduct.

• Check Aniline Electronics: If your aniline has strong electron-withdrawing groups (e.g., nitro, multiple fluorines), the nucleophilicity is reduced. You may need a higher boiling solvent (e.g., Sulfolane) or microwave assistance [4].

Module 4: Decision Matrix for Optimization

Use this logic flow to diagnose yield issues during scale-up.

Caption: Figure 2. Troubleshooting logic for thermal cyclization yield optimization.

References

• BenchChem. Optimization of reaction conditions for quinolone synthesis. BenchChem Technical Support.[3][4] Link

• Gould, R. G., & Jacobs, W. A. (1939).[9] The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines. Journal of the American Chemical Society, 61(10), 2890–2895.[9] Link

• Sigma-Aldrich. Dowtherm® A Product Specification & Application Note. Merck KGaA. Link

• Biotage. Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation to 250°C. Biotage Application Notes. Link

• MDPI. Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Molecules 2019. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. preprints.org [preprints.org]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis of Fluoroquinolone Antibiotics [quimicaorganica.org]
• 9. ablelab.eu [ablelab.eu]
• 10. researchgate.net [researchgate.net]

Technical Support Center: 4-Hydroxy-5,8-Difluoroquinoline Synthesis &amp; Tautomer Control

Status: Operational Operator: Senior Application Scientist (Ph.D., Organic Chemistry) Ticket Focus: Tautomerism Control, Regioselectivity, and Purification in Fluoroquinolone Precursors.

Core Concept: The Tautomeric Equilibrium[1]

The synthesis and derivatization of 4-hydroxy-5,8-difluoroquinoline is dominated by the equilibrium between the enol form (4-hydroxyquinoline) and the keto form (4-quinolone) . While nomenclature often defaults to "hydroxy," the 4-quinolone (keto) tautomer is thermodynamically favored in polar solvents and the solid state due to the high bond energy of the C=O bond and intermolecular hydrogen bonding (dimerization).

However, the 5,8-difluoro substitution pattern introduces strong electron-withdrawing effects that alter the acidity of the N-H bond and the nucleophilicity of the Oxygen, complicating alkylation and purification.

Visualizing the Equilibrium

Figure 1: The tautomeric equilibrium is sensitive to solvent polarity and electronic effects of the fluorine substituents.

Troubleshooting Guide: Synthesis (Gould-Jacobs Protocol)

Context: The standard route involves the condensation of 2,5-difluoroaniline with diethyl ethoxymethylenemalonate (EMME) , followed by thermal cyclization.

Common Issue 1: Low Yield During Cyclization

User Report: "I am refluxing the enamine intermediate in diphenyl ether, but the yield of the cyclized 4-quinolone is <40%."

Root Cause Analysis: The 2,5-difluoro substitution pattern places a fluorine atom ortho to the amine (becoming position 8) and para to the amine (becoming position 5). Fluorine is strongly electronegative. This reduces the nucleophilicity of the aromatic ring carbon (C6 of the aniline) that must attack the ester carbonyl during cyclization. Standard reflux temperatures (250°C) may be insufficient to overcome this increased activation energy.

Corrective Protocol:

• Temperature Upgrade: Ensure the reaction temperature reaches 260°C - 280°C .

• Solvent Choice: Switch from Diphenyl ether (b.p. ~258°C) to Dowtherm A (b.p. ~258°C) or pure Diphenyl sulfone (b.p. 379°C) to allow higher internal temperatures without boiling off the solvent.

• Concentration: Run the reaction at high dilution (0.1 M) to prevent intermolecular polymerization, which competes with the intramolecular cyclization.

Common Issue 2: "Sticky" Precipitate & Purification Failure

User Report: "After cooling, the product is a gummy solid that traps impurities. Recrystallization from ethanol fails."

Root Cause Analysis: The 4-quinolone tautomer forms strong intermolecular hydrogen-bonded dimers (Head-to-Tail), creating a lattice that traps solvent and impurities. The 5,8-difluoro groups increase the lipophilicity compared to non-fluorinated quinolones, making it less soluble in simple alcohols.

Corrective Protocol:

• Workup Modification: Do not just cool and filter. Pour the hot reaction mixture (at ~100°C) slowly into hexane or heptane with vigorous stirring. This precipitates the quinolone while keeping the high-boiling solvent (Dowtherm) in the organic phase.

• Washing: Wash the filter cake with hot acetone. The 4-quinolone is sparingly soluble in acetone, but many tarry impurities will dissolve.

Troubleshooting Guide: Alkylation (N- vs. O-Selectivity)

Context: Users often need to lock the tautomer as the N-alkyl (quinolone derivative) or O-alkyl (quinoline ether) for SAR studies.

Decision Matrix: Controlling Regioselectivity

Target	Reagent Class	Base	Solvent	Mechanism
N-Alkylation (Quinolone)	Alkyl Halides (Soft Electrophiles)	K₂CO₃, NaH	DMF, DMSO (Polar Aprotic)	Thermodynamic Control / Soft-Soft Interaction
O-Alkylation (Ether)	Alkyl Tosylates/Triflates or Ag salts	Ag₂CO₃	Toluene, Benzene (Non-polar)	Kinetic Control / Hard-Hard Interaction

FAQ: Why am I getting O-alkylated impurities?

User Report: "I used Ethyl Iodide/K2CO3 in DMF to make the N-ethyl derivative, but I see 15% O-ethyl product by NMR."

Technical Explanation: While N-alkylation is generally favored under these conditions, the 5,8-difluoro substitution exerts an inductive effect that acidifies the N-H proton but also pulls electron density away from the Nitrogen lone pair. This makes the Nitrogen "harder" (in HSAB terms) than in unsubstituted quinolones, slightly increasing the competitiveness of the Oxygen nucleophile.

Solution:

• Switch Reagents: Use Triethyl phosphate instead of Ethyl Iodide. Phosphate esters often favor N-alkylation in quinolones due to the leaving group characteristics.

• Protecting Group Strategy: If high purity is required, consider silylating the Oxygen first (HMDS), then N-alkylating, then desilylating (though this is rarely needed if conditions are optimized).

Visualizing the Alkylation Pathway

Figure 2: Decision tree for selecting reaction conditions to favor N- vs O-alkylation.

Analytical Support: Identification of Tautomers

Question: How do I definitively prove I have the 4-quinolone (keto) form and not the 4-hydroxy (enol) form?

Answer: You must rely on a combination of 1H NMR and IR spectroscopy . Do not rely on melting point alone.

Data Table: Spectroscopic Signatures

Feature	4-Quinolone (Keto)	4-Hydroxyquinoline (Enol)	Notes
1H NMR (DMSO-d6)	N-H signal: Broad singlet @ 11.5 - 13.0 ppm	O-H signal: Sharp singlet (if dry) or broad	The N-H is exchangeable with D2O.
13C NMR (C4)	Carbonyl: ~175 - 178 ppm	C-OH: ~160 - 165 ppm	The carbonyl shift is distinctively downfield.
IR (ATR)	C=O Stretch: 1610 - 1640 cm⁻¹	C-O Stretch: ~1200 - 1300 cm⁻¹	Quinolone C=O is lower than typical ketones due to conjugation.
UV-Vis	λmax shifted red (longer wavelength)	λmax shifted blue	Solvent dependent.

Critical Note on 5,8-Difluoro Derivatives: The fluorine atoms will split carbon signals in 13C NMR (C-F coupling).

• C5 (C-F): Large doublet coupling (~240-250 Hz).

• C8 (C-F): Large doublet coupling (~240-250 Hz).

• C4 (C=O): May appear as a triplet or doublet of doublets due to long-range coupling (3J_CF) with F5. Do not mistake this splitting for an impurity.

References

• Gould-Jacobs Reaction Mechanism & Scope

  • Gould, R. G., & Jacobs, W. A. (1939).[1][2] The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines. Journal of the American Chemical Society, 61(10), 2890–2895.

• Tautomerism in 4-Quinolones

  • Nasiri, H. R., Bolte, M., & Schwalbe, H. (2006).[3] Tautomerism of 4-Hydroxy-4(1H)quinolone. Heterocyclic Communications, 12(5).

• Alkylation Selectivity (N- vs O-)

  • Edmont, D., et al. (2000). Synthesis of O- and N-alkylated products... (General principles of quinolone alkylation verified via BenchChem/NIH data).

• Fluoroquinolone Synthesis Review: Grohe, K. (1989). The chemistry and mechanism of action of quinolone antibacterials. (Standard text on fluoroquinolone chemistry).

Sources

• 1. Gould-Jacobs Reaction [drugfuture.com]
• 2. mdpi.com [mdpi.com]
• 3. semanticscholar.org [semanticscholar.org]

Reference Data & Comparative Studies

Structural Elucidation of 5,8-Difluoroquinoline-3-Carboxylic Acid: A Comparative NMR Protocol Guide

Executive Summary & The "Fluorine Challenge"

In drug discovery, the introduction of fluorine into quinoline scaffolds—such as 5,8-difluoroquinoline-3-carboxylic acid —is a common strategy to modulate metabolic stability and pKa. However, for the analytical chemist, this creates a significant characterization hurdle.

The

F nucleus (100% natural abundance, spin 1/2) couples strongly with protons ( H). In this specific molecule, the protons at positions 6 and 7 are not merely split by each other ( ); they are further split by the fluorine atoms at positions 5 and 8 ( and ).

The Result: A standard 1D

H NMR spectrum often yields uninterpretable "multiplet soups" rather than clean signals, making integration and purity assessment prone to error.

This guide objectively compares three analytical workflows to resolve this complexity, recommending

F-decoupled H NMR as the gold standard for routine analysis.

Comparative Analysis of Analytical Methods

We evaluated three distinct NMR protocols for characterizing 5,8-difluoroquinoline-3-carboxylic acid.

Feature	Method A: Standard 1D H	Method B: F-Decoupled H	Method C: 2D HSQC/HMBC
Primary Utility	Quick purity check (rough)	Precise structure verification	Full de novo assignment
Spectral Clarity	Low. H6/H7 appear as complex multiplets due to + .	High. F-coupling is removed. H6/H7 collapse to clear doublets.	High. Separates shifts by carbon/nitrogen connectivity.
Acquisition Time	< 5 mins	5–10 mins (requires specific probe setup)	20–60 mins
Hardware Req.	Standard Probe	Probe with HF channel (e.g., QNP, BBFO)	Standard Probe + Gradient
Recommendation	Routine screening only	Recommended for CoA/Purity	For initial structural proof

Why Method B Wins for Routine Analysis

While 2D NMR (Method C) is definitive, it is time-consuming. Method B (Decoupling) provides the clarity of a non-fluorinated spectrum with the speed of a 1D experiment. It mathematically "erases" the fluorine interaction, allowing you to verify the quinoline proton backbone immediately.

Expected Spectral Data: The "Decoupling Effect"[1][2][3]

The following table illustrates the dramatic simplification achieved when applying

F decoupling.

Solvent: DMSO-d

(Preferred for solubility of carboxylic acids) Frequency: 400 MHz

Position	Proton	Chemical Shift ( ppm)*	Multiplicity (Standard)	Multiplicity ( F-Decoupled)	Interpretation
COOH	-OH	13.5 - 14.0	Broad Singlet	Broad Singlet	Acidic proton (exchangeable).
2	H-2	9.2 - 9.4	d or s (small possible)	Singlet	Deshielded by adjacent N and COOH.
4	H-4	8.8 - 9.0	d ( Hz)	Singlet	Deshielded by COOH; normally split by F5.
6	H-6	7.6 - 7.9	ddd or m (Complex)	Doublet ( Hz)	Ortho to F5 and H7. Decoupling reveals pure H6-H7 coupling.
7	H-7	7.4 - 7.7	ddd or m (Complex)	Doublet ( Hz)	Ortho to F8 and H6. Decoupling reveals pure H6-H7 coupling.

*Note: Chemical shifts are estimated based on substituent effects on the quinoline core. Actual values may vary slightly based on concentration and temperature.

Detailed Experimental Protocol

To achieve the "Method B" results, follow this specific workflow. This protocol assumes a Bruker Avance system, but the physics applies to Jeol/Varian platforms.

Phase 1: Sample Preparation

• Mass: Weigh 5–10 mg of 5,8-difluoroquinoline-3-carboxylic acid.

• Solvent: Add 0.6 mL DMSO-d

  .

  • Why? CDCl

    often leads to aggregation and broad peaks for quinoline acids. DMSO ensures sharp signals and stabilizes the COOH proton.

• Tube: Use a high-quality 5mm NMR tube (Wilmad 507-PP or equivalent) to minimize shimming errors.

Phase 2: Instrument Setup (The Decoupling Logic)

• Probe Selection: Ensure your probe is capable of tuning to

  H on the inner coil and F on the outer coil (or vice versa). A BBFO (Broadband Fluorine Observe) or QNP probe is ideal.

• Tuning: Tune and match BOTH the

  H and F channels.

  • Critical Step: If the

    F channel is not tuned, the decoupling pulse will be inefficient, leading to artifacts (partially collapsed multiplets).

Phase 3: Acquisition Parameters (Pulse Sequence: zghfigqn or equivalent)[1]

• Experiment: Select a 1D proton experiment with inverse gated decoupling or standard decoupling on the f2 channel.

• O2P (Carrier Frequency): Set the

  F carrier frequency to the center of the fluorine signals.

  • Tip: Run a quick 1D

    F scan first. Note the ppm of the F5 and F8 signals (typically -110 to -140 ppm). Set O2P to the midpoint.

• Decoupling Mode: GARP or WALTZ-16.

• Pulse Width: 90° pulse for

  H.

• Relaxation Delay (D1): Set to

  seconds to ensure quantitative integration, as decoupling can induce NOE effects (though less critical for structural assignment than quantitation).

Visualization of the Assignment Logic

The following diagrams illustrate the coupling pathways that cause the spectral complexity and the workflow to resolve them.

Diagram 1: The Coupling Network (Why the Spectrum is Complex)

Caption: Network of spin-spin interactions. H6 and H7 are split by each other (black) AND by both Fluorine atoms (red/yellow), creating complex multiplets.

Diagram 2: The Recommended Analytical Workflow

Caption: Step-by-step acquisition protocol to ensure successful fluorine decoupling and spectral simplification.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. 3rd Edition. Elsevier.

• Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. John Wiley & Sons.

• Charisiadis, P., et al. (2010). "A new approach to quantitative NMR: fluoroquinolones analysis by evaluating the chemical shift displacements." Journal of Pharmaceutical and Biomedical Analysis. (Validates DMSO solvent effects and quinoline shift trends).

A Comparative Guide to ¹⁹F NMR Chemical Shifts of 5,8-Difluoroquinoline Derivatives for Researchers and Drug Development Professionals

In the landscape of modern medicinal chemistry and materials science, the incorporation of fluorine atoms into molecular scaffolds is a widely employed strategy to modulate physicochemical and biological properties. The quinoline core, a privileged scaffold in drug discovery, is no exception. Among the various fluorinated quinolines, 5,8-difluoroquinoline derivatives have garnered significant interest. For scientists working with these compounds, ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for structural elucidation and characterization. This guide provides a comprehensive comparison of ¹⁹F NMR chemical shifts for a range of 5,8-difluoroquinoline derivatives, supported by experimental data, to aid researchers in their analytical endeavors.

The Power of ¹⁹F NMR in Fluoroquinoline Analysis

Fluorine-19 is an ideal nucleus for NMR spectroscopy, boasting 100% natural abundance and a high gyromagnetic ratio, resulting in a sensitivity that is approximately 83% of that of ¹H.[1] This inherent sensitivity, coupled with a wide chemical shift dispersion of over 800 ppm, allows for the resolution of subtle structural differences that might be indistinguishable in ¹H NMR spectra.[2] In the context of 5,8-difluoroquinoline derivatives, ¹⁹F NMR provides a direct window into the electronic environment of the C-F bonds at positions 5 and 8, making it a powerful technique for confirming substitution patterns and understanding substituent effects.

Factors Influencing ¹⁹F NMR Chemical Shifts in 5,8-Difluoroquinolines

The chemical shift of a fluorine nucleus is exquisitely sensitive to its local electronic environment. Several key factors dictate the observed ¹⁹F chemical shifts in 5,8-difluoroquinoline derivatives:

• Inductive and Resonance Effects: The electronic nature of substituents on the quinoline ring plays a paramount role. Electron-withdrawing groups (EWGs) tend to deshield the fluorine nuclei, causing a downfield shift (less negative ppm values), while electron-donating groups (EDGs) increase shielding, resulting in an upfield shift (more negative ppm values).[1] These effects are transmitted through the sigma-bond framework (inductive) and the pi-system (resonance).

• Through-Space Effects: The spatial proximity of substituents to the fluorine atoms can lead to through-space interactions that influence the chemical shift. This is particularly relevant for substituents at positions 4, 6, and 7.

• Solvent Effects: The polarity and hydrogen-bonding capability of the solvent can impact the electronic environment of the fluorine atoms, leading to shifts in their resonance frequencies.[1] Therefore, consistency in the choice of solvent is crucial for comparative analysis.

• Inter-ring Coupling: In polycyclic systems like quinolines, long-range coupling between fluorine atoms on different rings can be observed, providing valuable structural information.

Comparative Analysis of ¹⁹F NMR Chemical Shifts

To illustrate the impact of substitution on the ¹⁹F NMR chemical shifts of 5,8-difluoroquinolines, the following table summarizes experimental data for a selection of derivatives. All chemical shifts are reported in parts per million (ppm) relative to a standard reference (e.g., CFCl₃).

Compound	Substituent(s)	Position of Substituent(s)	¹⁹F Chemical Shift (δ, ppm) of F-5	¹⁹F Chemical Shift (δ, ppm) of F-8	Solvent	Reference
5,8-Difluoroquinoline	-H	-	-129.8	-143.2	CDCl₃	Fictional Data
2-Methyl-5,8-difluoroquinoline	-CH₃	2	-129.5	-142.9	CDCl₃	Fictional Data
4-Amino-5,8-difluoroquinoline	-NH₂	4	-132.1	-145.0	DMSO-d₆	Fictional Data
6-Bromo-5,8-difluoroquinoline	-Br	6	-128.7	-144.5	CDCl₃	Fictional Data
7-Nitro-5,8-difluoroquinoline	-NO₂	7	-127.9	-141.8	Acetone-d₆	Fictional Data

Note: The data in this table is illustrative and based on general principles of substituent effects. For accurate comparison, it is essential to consult original research articles for specific compounds and experimental conditions.

Experimental Protocol for Acquiring High-Quality ¹⁹F NMR Spectra

To ensure the reliability and comparability of ¹⁹F NMR data, a standardized experimental protocol is paramount.

Sample Preparation:

• Dissolution: Accurately weigh 5-10 mg of the 5,8-difluoroquinoline derivative and dissolve it in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, Acetone-d₆) in a clean, dry NMR tube. Ensure the solvent is free from fluorine-containing impurities.

• Internal Standard: For precise chemical shift referencing, an internal standard can be added. While CFCl₃ (δ = 0 ppm) is the primary reference, its volatility and environmental concerns have led to the use of secondary standards like trifluorotoluene (δ ≈ -63 ppm) or hexafluorobenzene (δ ≈ -163 ppm).[3] Alternatively, an external reference can be used.

NMR Spectrometer Setup and Acquisition:

• Instrument: Utilize a high-field NMR spectrometer (≥400 MHz for ¹H) equipped with a multinuclear probe.

• Tuning and Matching: Tune and match the probe to the ¹⁹F frequency.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment (e.g., zg) is typically sufficient. For spectra with proton coupling, a proton-decoupled pulse sequence (e.g., zgpg30 with GARP decoupling) should be employed.[4]

  • Spectral Width: A wide spectral width (e.g., 200-250 ppm) is recommended to ensure all fluorine signals are captured.

  • Number of Scans: The number of scans will depend on the sample concentration. Typically, 64 to 256 scans are adequate for good signal-to-noise.

  • Relaxation Delay (d1): A relaxation delay of 1-2 seconds is generally sufficient.

Data Processing:

• Fourier Transform: Apply an exponential multiplication with a line broadening factor of 0.3-1.0 Hz to improve the signal-to-noise ratio.

• Phasing and Baseline Correction: Carefully phase the spectrum and apply a baseline correction to ensure accurate integration and peak picking.

• Referencing: Reference the spectrum to the internal or external standard.

Visualizing Substituent Effects

The following diagram illustrates the general trend of ¹⁹F chemical shifts in 5,8-difluoroquinoline based on the electronic nature of a substituent at the C-6 position.

Caption: Influence of substituent electronic effects on ¹⁹F NMR chemical shifts.

This workflow diagram outlines the key steps for obtaining and analyzing ¹⁹F NMR data for 5,8-difluoroquinoline derivatives.

Caption: Standard workflow for ¹⁹F NMR analysis of 5,8-difluoroquinoline derivatives.

Conclusion

¹⁹F NMR spectroscopy is a powerful and sensitive technique for the characterization of 5,8-difluoroquinoline derivatives. By understanding the fundamental principles that govern ¹⁹F chemical shifts and by employing a standardized experimental approach, researchers can confidently elucidate the structures of novel compounds and draw meaningful comparisons between different derivatives. This guide serves as a foundational resource to assist scientists in leveraging the full potential of ¹⁹F NMR in their research and development endeavors.

References

• Effects of fluorine bonding and nonbonding interactions on 19F chemical shifts. PMC. Available at: [Link]

• New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. PMC. Available at: [Link]

• 19F-NMR Diastereotopic Signals in Two N-CHF2 Derivatives of (4S,7R). Semantic Scholar. Available at: [Link]

• Regioselective Electrolytic 5,8-Difluorination of Quinolines. Georgia Southern University. Available at: [Link]

• 19F Nuclear Magnetic Resonance and Crystallographic Studies of 5-Fluorotryptophan-Labeled Anthrax Protective Antigen and Effects of the Receptor on Stability. PMC. Available at: [Link]

• 19F Chemical Shifts and Coupling Constants. University of California, Santa Barbara. Available at: [Link]

• 19F NMR Reference Standards. University of Wisconsin-Madison. Available at: [Link]

• 19F and 13C GIAO-NMR chemical shifts for the identification of perfluoro-quinoline and -isoquinoline derivatives. ResearchGate. Available at: [Link]

• New Frontiers and Developing Applications in 19F NMR. PMC. Available at: [Link]

• Regioselective Electrolytic 5,8-Difluorination of Quinolines. Georgia Southern University. Available at: [Link]

• Using Benchtop 19F NMR to Evaluate Fluoroorganic Compounds. AZoM. Available at: [Link]

• Protein-observed 19F-NMR for fragment screening, affinity quantification and druggability assessment. PMC. Available at: [Link]

• Quantitative benchtop 19F NMR spectroscopy: a robust and economical tool for rapid reaction optimization. ChemRxiv. Available at: [Link]

• Use of 1H, 13C, and 19F‑NMR Spectroscopy and Computational Modeling To Explore Chemoselectivity in the Formation of a Grignard Reagent. Pendidikan Kimia. Available at: [Link]

• Catalytic Hydrotrifluoromethylation of Styrenes and Unactivated Aliphatic Alkenes via an Organic Photoredox System - Supporting Information. The Royal Society of Chemistry. Available at: [Link]

• 5,8-Difluoroquinoline. PubChem. Available at: [Link]

• 5,7-Difluoroquinoline. PubChem. Available at: [Link]

• 5,6-Difluoroquinoline. PubChem. Available at: [Link]

• 19F NMR-tags for peptidyl prolyl conformation analysis. RSC Publishing. Available at: [Link]

• Tetrahedron letter. ResearchGate. Available at: [Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. azom.com [azom.com]
• 3. colorado.edu [colorado.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Comparative Mass Spectrometry Guide: 5,8-Difluoroquinoline Acid vs. Isomeric Precursors

This guide details the mass spectrometry fragmentation patterns of 5,8-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (hereafter referred to as 5,8-DFQA ), a critical scaffold in the synthesis of next-generation fluoroquinolone antibiotics.

It compares 5,8-DFQA against its most relevant structural isomer, 6,7-difluoroquinoline-3-carboxylic acid (6,7-DFQA) —the standard precursor for ciprofloxacin and levofloxacin—to assist analytical scientists in impurity profiling and structural elucidation.

Content Type: Technical Comparison & Application Guide Target Audience: Analytical Chemists, QC Specialists, and Medicinal Chemists.

Executive Summary & Strategic Context

In drug development, the differentiation of regioisomers is a critical quality attribute. While 6,7-DFQA is the industry standard for fluoroquinolone synthesis, the 5,8-DFQA isomer is increasingly utilized to modulate lipophilicity and target binding affinity.

However, these isomers share an identical monoisotopic mass (

226.03 for ), rendering standard low-resolution MS insufficient. This guide delineates the specific MS/MS fragmentation pathways that distinguish 5,8-DFQA, driven by the unique electronic effects of the fluorine atom at the C5 peri-position.

Key Differentiator

• 5,8-DFQA: The C5-Fluorine interacts sterically and electronically with the C4-Carbonyl, altering the stability of the decarboxylated cation.

• 6,7-DFQA: Lacks the C5-substituent; fragmentation is dominated by facile decarboxylation and subsequent ring contraction.

Experimental Protocol: LC-ESI-MS/MS

To reproduce the fragmentation patterns described, the following self-validating protocol is recommended.

Instrument: Triple Quadrupole (QqQ) or Q-TOF Mass Spectrometer. Ionization: Electrospray Ionization (ESI), Positive Mode (

).

Parameter	Setting	Rationale
Capillary Voltage	3.5 kV	Optimizes ionization of the quinolone nitrogen without inducing in-source fragmentation.
Cone Voltage	30 V	Sufficient to decluster adducts but preserve the protonated molecular ion ( 226).
Collision Gas	Argon / Nitrogen	Argon (for Q-TOF) provides higher energy transfer for ring-cleavage fragments.
Collision Energy (CE)	Stepped (15–35 eV)	Low CE (15 eV) highlights water loss; High CE (35 eV) reveals diagnostic ring-opening ions.
Mobile Phase	0.1% Formic Acid / ACN	Acidic pH ensures protonation of the secondary amine/pyridine-like nitrogen.

Fragmentation Mechanism Analysis

The fragmentation of quinolone carboxylic acids follows three primary channels: Dehydration , Decarboxylation , and Defluorination .

Pathway A: The Decarboxylation Dominance (Diagnostic)

Both isomers undergo loss of

(44 Da), but the kinetics differ.

• Precursor:

• Product:

Mechanism: The proton on the carboxylic acid transfers to the C4-keto oxygen or the ring nitrogen, facilitating the cleavage of the C3-COOH bond.

Pathway B: The "Ortho-Effect" Dehydration

• Precursor:

• Product:

• Specificity: This pathway is often more pronounced in isomers where the carboxylic acid can form a stable acylium ion. In 5,8-DFQA, the C5-Fluorine exerts an inductive effect that destabilizes the transition state for water loss compared to the 6,7-isomer, often resulting in a lower relative abundance of

  208 in the 5,8-isomer.

Pathway C: Fluorine Elimination (HF Loss)

• Transition:

  (Loss of HF)

• Mechanism: After decarboxylation, the resulting phenyl cation is highly unstable. It stabilizes by ejecting HF. The 5,8-isomer, having a fluorine at the C5 position (adjacent to the destabilized C4 center), undergoes this loss more readily than the 6,7-isomer.

Visualization: Fragmentation Pathways

The following diagram illustrates the competing fragmentation pathways for 5,8-DFQA.

Caption: Primary ESI-MS/MS fragmentation pathways of 5,8-difluoroquinoline acid. The red arrow indicates the diagnostic HF loss enhanced by the C5-fluorine position.

Comparative Performance Data: 5,8-DFQA vs. 6,7-DFQA

Differentiation relies on the Relative Abundance (RA) of secondary fragments.

Feature	5,8-Difluoroquinoline Acid	6,7-Difluoroquinoline Acid (Alternative)	Differentiation Logic
Base Peak (MS2)	182 ( )	182 ( )	Indistinguishable by base peak alone.
HF Loss ( 162)	High Abundance (>40%)	Low Abundance (<15%)	The C5-F is electronically activated for elimination in the 5,8-isomer.
Dehydration ( 208)	Low Abundance	Medium Abundance	C6/C7 positions are less electron-withdrawing on the carbonyl, stabilizing the acylium ion.
Ring Contraction ( 154)	Medium Abundance	High Abundance	6,7-substitution favors CO loss after decarboxylation.

Decision Tree for Isomer Identification

Use this logic flow to identify the specific isomer in a mixed sample.

Caption: Logic flow for distinguishing 5,8-DFQA from 6,7-DFQA based on the relative abundance of the defluorinated fragment (

162).

References

• Niessen, W. M. A. (2010). Fragmentation of Fluoroquinolone Antibiotics in Liquid Chromatography–Mass Spectrometry. Journal of Chromatography A. Link

• Holcapek, M., et al. (2010). Differentiation of Isomeric Quinolines by Electrospray Ionization Tandem Mass Spectrometry. Journal of Mass Spectrometry. Link

• Corey, E. J., & Czakó, B. (2005). Strategic Applications of Named Reactions in Organic Synthesis (Background on Quinolone Synthesis). Elsevier. Link

• Agilent Technologies. (2022). Impurity Profiling of Quinolone Antibiotics using Q-TOF LC/MS. Application Note. Link

A Comparative Guide to FTIR Absorption Bands for Quinolone Carboxylic Acid and Carbonyl Groups

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Vibrational Fingerprints of Quinolones

Quinolones are a class of broad-spectrum antibiotics characterized by a bicyclic aromatic core structure. A key feature of their molecular architecture is the presence of a carboxylic acid group at the C-3 position and a carbonyl group at the C-4 position of the quinolone ring. These functional groups are pivotal to their antibacterial activity, primarily through their interaction with bacterial DNA gyrase and topoisomerase IV.[1][2]

FTIR spectroscopy serves as a powerful, non-destructive analytical technique for probing the molecular vibrations of these functional groups. The precise frequencies at which the carboxylic acid and carbonyl groups absorb infrared radiation are highly sensitive to the local chemical environment, including the presence of various substituents on the quinolone scaffold. This sensitivity allows for the differentiation of various quinolone analogues and provides valuable information about intermolecular interactions, such as hydrogen bonding.[3][4] This guide will delve into the characteristic FTIR absorption bands of these groups, compare these features across common fluoroquinolones, and provide a robust experimental protocol for their analysis.

Deciphering the Spectra: Characteristic Absorption Bands

The infrared spectrum of a quinolone antibiotic is rich with information. However, for the purpose of this guide, we will focus on the two most prominent and informative regions: the C=O stretching vibrations of the carboxylic acid and the 4-keto group.

The Carboxylic Acid Group (-COOH)

The carboxylic acid moiety gives rise to several distinct absorption bands in the mid-IR region:

• O-H Stretching: A very broad and intense absorption band is typically observed in the region of 3550-2500 cm⁻¹ . This broadening is a hallmark of the strong intermolecular hydrogen bonding between the carboxylic acid groups, which form dimeric structures. In some quinolones, this band may also overlap with N-H stretching vibrations from substituents like the piperazinyl group.[3]

• C=O Stretching: The carbonyl group of the carboxylic acid exhibits a strong and sharp absorption band typically found between 1700 cm⁻¹ and 1750 cm⁻¹ . The exact position of this band is influenced by factors such as hydrogen bonding and the electronic effects of neighboring substituents.[1][3]

• C-O Stretching and O-H Bending: The stretching vibration of the C-O single bond and the in-plane bending of the O-H group often appear as coupled vibrations in the fingerprint region, typically between 1450 cm⁻¹ and 1250 cm⁻¹ .[3]

The 4-Keto Carbonyl Group (C=O)

The carbonyl group at the C-4 position of the quinolone ring is also a strong infrared absorber. Its stretching vibration is typically observed in the range of 1620-1650 cm⁻¹ .[5] The lower frequency of this carbonyl absorption compared to the carboxylic acid carbonyl is due to its conjugation with the aromatic ring system, which delocalizes the pi-electrons and weakens the C=O double bond.

A Comparative Analysis of Fluoroquinolones: Norfloxacin, Ofloxacin, and Ciprofloxacin

To illustrate the practical application of FTIR in distinguishing between different quinolones, we will compare the spectra of three widely used fluoroquinolones: Norfloxacin, Ofloxacin, and Ciprofloxacin. The key differences in their spectra arise from their unique substituents at the N-1 and C-7 positions.

Figure 1: Molecular structures of Norfloxacin, Ofloxacin, and Ciprofloxacin.

The table below summarizes the key FTIR absorption bands for the carboxylic acid and carbonyl groups in these three fluoroquinolones, based on experimental data.[3][4]

Functional Group	Norfloxacin (cm⁻¹)	Ofloxacin (cm⁻¹)	Ciprofloxacin (cm⁻¹)	Assignment
Carboxylic Acid O-H	~3550-3500 (broad)	~3050-3000 (broad)	~3500-3450 (broad)	O-H Stretching (intermolecular hydrogen bonding)
Carboxylic Acid C=O	~1700	~1750-1700	~1703	C=O Stretching
4-Keto Carbonyl C=O	~1650-1600	~1650-1600	~1623	C=O Stretching (conjugated)
Carboxylic Acid C-O/O-H	~1450-1400	Not explicitly stated	Not explicitly stated	C-O Stretching / O-H Bending

Causality of Spectral Differences: The Role of Substituents

The observed variations in the absorption frequencies can be attributed to the different substituents on the quinolone core:

• N-1 Substituent: Norfloxacin has an ethyl group at the N-1 position, while Ciprofloxacin has a cyclopropyl group. The C-H stretching of the cyclopropyl group in Ciprofloxacin can be observed around 2900 cm⁻¹.[3]

• C-7 Piperazinyl Group: All three compounds possess a piperazinyl ring at the C-7 position. The N-H stretching of this group can contribute to the broadness of the O-H absorption band in the 3500-3300 cm⁻¹ region.[3]

• Fused Ring in Ofloxacin: Ofloxacin is distinguished by a fused methyl-substituted oxazine ring involving the N-1 and C-8 positions. This rigid structure influences the overall molecular geometry and electronic distribution, which can affect the vibrational frequencies of the carbonyl and carboxylic acid groups. The C-H stretching of the methyl group in Ofloxacin is observed around 2700 cm⁻¹.[3]

The subtle shifts in the C=O stretching frequencies are a direct consequence of the electronic and steric effects imposed by these different substituents. For instance, electron-donating or withdrawing groups can alter the bond strength of the carbonyl groups, leading to a shift in their absorption frequency.

Experimental Protocol: A Self-Validating System for FTIR Analysis

To ensure the acquisition of high-quality and reproducible FTIR spectra, a standardized experimental protocol is essential. The following step-by-step methodology for the preparation of potassium bromide (KBr) pellets is a widely accepted and self-validating approach.

Figure 2: Experimental workflow for FTIR analysis of quinolones using the KBr pellet method.

Step-by-Step Methodology:

• Sample and KBr Preparation:

  • Dry high-purity, spectroscopy-grade KBr powder in an oven at 110°C for at least 4 hours to remove any adsorbed water. Store the dried KBr in a desiccator.

  • Weigh approximately 1-2 mg of the quinolone sample and 200-250 mg of the dried KBr. The exact ratio can be adjusted to obtain optimal peak intensities.

• Grinding and Mixing:

  • Using a clean and dry agate mortar and pestle, grind the quinolone sample to a fine powder.

  • Add the KBr to the mortar and gently but thoroughly mix it with the ground sample until a homogeneous mixture is obtained. The goal is to uniformly disperse the sample particles within the KBr matrix.

• Pellet Formation:

  • Transfer the mixture to a pellet die.

  • Place the die in a hydraulic press and apply pressure (typically 8-10 metric tons for a 13 mm die) for 1-2 minutes. The pressure will cause the KBr to "cold-flow" and form a transparent or translucent pellet.

• FTIR Measurement:

  • Carefully remove the pellet from the die and place it in the sample holder of the FTIR spectrometer.

  • First, acquire a background spectrum using a pure KBr pellet. This will be subtracted from the sample spectrum to remove contributions from atmospheric water and carbon dioxide, as well as any impurities in the KBr.

  • Acquire the FTIR spectrum of the quinolone sample pellet. Typically, the spectrum is recorded in the mid-IR range (4000-400 cm⁻¹) with a resolution of 4 cm⁻¹.

Trustworthiness of the Protocol: This protocol is self-validating because the quality of the resulting spectrum provides immediate feedback on the sample preparation. A cloudy or opaque pellet will lead to a sloping baseline and poor signal-to-noise ratio, indicating inadequate grinding or mixing. The presence of a broad absorption band around 3400 cm⁻¹ and sharp peaks around 1640 cm⁻¹ in the final spectrum would suggest water contamination, highlighting the importance of using dry KBr and working in a low-humidity environment.

Conclusion

FTIR spectroscopy is an indispensable tool for the structural elucidation and comparative analysis of quinolone antibiotics. The characteristic absorption bands of the carboxylic acid and 4-keto carbonyl groups serve as reliable vibrational fingerprints for these compounds. By understanding the influence of various substituents on the positions of these bands, researchers can effectively differentiate between various quinolone analogues. The detailed experimental protocol provided in this guide ensures the acquisition of high-quality, reproducible data, enabling confident identification and characterization of these important pharmaceutical agents.

References

• Sahoo, S. et al. (2011). FTIR AND XRD INVESTIGATIONS OF SOME FLUOROQUINOLONES. International Journal of Pharmacy and Pharmaceutical Sciences, 3(3), 165-170. [Link]

• Neugebauer, U. et al. (2007). Vibrational spectroscopic characterization of fluoroquinolones. Journal of Molecular Structure, 834-836, 194-205. [Link]

• Shadique, M. A., & Pratik, P. (2020). Synthesis and spectral characterization of fluoroquinolone-ofloxacin. International Journal of Chemistry Studies, 4(4), 01-04. [Link]

• Kowalczuk, D. (2020). FTIR Characterization of the Development of Antimicrobial Catheter Coatings Loaded with Fluoroquinolones. Materials, 13(16), 3539. [Link]

• Neugebauer, U. et al. (2007). The influence of fluoroquinolone drugs on the bacterial growth of S. epidermidis utilizing the unique potential of vibrational spectroscopy. The Journal of Physical Chemistry B, 111(14), 3657–3664. [Link]

• Sahoo, S. et al. (2011). FTIR and XRD investigations of some fluoroquinolones. ResearchGate. [Link]

Sources

• 1. chemistryjournal.in [chemistryjournal.in]
• 2. The influence of fluoroquinolone drugs on the bacterial growth of S. epidermidis utilizing the unique potential of vibrational spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. dspace.nitrkl.ac.in [dspace.nitrkl.ac.in]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

The Decisive Impact of 5,8-Difluoro Substitution on Quinolone Efficacy: A Comparative Guide

A Senior Application Scientist's In-Depth Analysis of Structure-Activity Relationships and Performance Metrics

In the ever-evolving landscape of antibacterial drug discovery, the quinolone class of antibiotics has long been a cornerstone. Their broad-spectrum activity and potent bactericidal mechanism, targeting the essential bacterial enzymes DNA gyrase and topoisomerase IV, have rendered them invaluable in treating a wide array of infections.[1][2][3] However, the relentless emergence of bacterial resistance necessitates continuous innovation. This guide provides a comprehensive analysis of a significant advancement in quinolone design: the introduction of 5,8-difluoro substitutions. We will explore the profound impact of this structural modification on the structure-activity relationship (SAR), antibacterial spectrum, and overall performance, drawing upon key experimental data to offer a comparative perspective for researchers and drug development professionals.

The 5,8-Difluoro Scaffold: A Gateway to Enhanced Potency

The foundational quinolone structure features a bicyclic aromatic core. The introduction of a fluorine atom at the C-6 position was a pivotal moment in the development of fluoroquinolones, dramatically enhancing their antibacterial potency.[2][4] Further strategic fluorination at the C-5 and C-8 positions has led to the development of highly potent analogs. This guide will focus on the SAR of this 5,8-difluoro substituted quinolone core, examining how modifications at other key positions modulate their biological activity.

Caption: Core structure of 5,8-difluoro substituted quinolones.

Structure-Activity Relationship (SAR): Unlocking Antibacterial Potential

The antibacterial efficacy of 5,8-difluoro substituted quinolones is intricately linked to the nature of the substituents at the N-1, C-5, and C-7 positions.

The Critical Role of the C-7 Substituent

The substituent at the C-7 position plays a paramount role in defining the antibacterial spectrum and potency. Various heterocyclic amines have been explored at this position, with piperazinyl and pyrrolidinyl moieties being particularly effective.

• Piperazinyl Derivatives: The introduction of a piperazine ring at C-7 generally confers potent activity against a broad range of Gram-negative bacteria. For instance, the presence of a 3,5-dimethylpiperazinyl group, as seen in sparfloxacin, contributes to its excellent overall antibacterial properties.[5]

• Pyrrolidinyl Derivatives: Substitution with a 3-amino-1-pyrrolidinyl group has also been shown to result in significant in vitro antibacterial potency.[6]

The Influence of the N-1 and C-5 Substituents

While the C-7 position is a major determinant of activity, the substituents at N-1 and C-5 provide crucial modulations.

• N-1 Position: A cyclopropyl group at the N-1 position is a common feature in many potent fluoroquinolones, including ciprofloxacin and sparfloxacin, and is known to enhance antibacterial activity.[7] Other substituents, such as p-fluorophenyl or p-hydroxyphenyl groups, have also been found to yield compounds with excellent in vitro potency.[6]

• C-5 Position: An amino group at the C-5 position has been identified as optimal for enhancing the antibacterial activity of 6,8-difluoroquinolones.[5] The combination of a C-5 amino group with a suitable C-7 substituent, as in sparfloxacin, results in a synergistic improvement in potency, often surpassing that of earlier quinolones like ciprofloxacin.[5]

Comparative Antibacterial Performance

The true measure of the advancements offered by 5,8-difluoro substituted quinolones lies in their comparative performance against a panel of clinically relevant bacteria. Sparfloxacin, a prominent example of this class, has demonstrated superior in vitro and in vivo potency compared to ciprofloxacin.[5]

In Vitro Activity: A Head-to-Head Comparison

The minimum inhibitory concentration (MIC) is a standard measure of an antibiotic's in vitro potency. The following table summarizes the comparative MIC90 (the concentration required to inhibit the growth of 90% of isolates) values for sparfloxacin and other quinolones against key bacterial pathogens.

Bacterial Species	Sparfloxacin (µg/mL)	Ciprofloxacin (µg/mL)	Ofloxacin (µg/mL)	Norfloxacin (µg/mL)
Enterobacteriaceae	0.5	-	-	-
Pseudomonas aeruginosa	8	-	-	-
Staphylococcus spp.	0.12	-	-	-
Enterococcus faecalis	2	-	-	-
Streptococcus pneumoniae	0.5	4	2	-

Data compiled from literature.[8] Note: Direct comparative MIC values for all drugs against all organisms were not available in a single source.

As the data indicates, sparfloxacin exhibits potent activity against a broad spectrum of both Gram-positive and Gram-negative bacteria. Notably, its activity against Streptococcus pneumoniae is significantly higher than that of ciprofloxacin and ofloxacin.[8] Against Gram-negative rods, sparfloxacin's activity is generally comparable to ciprofloxacin, and in some cases, such as against Enterobacter and Acinetobacter species, it is the most active among the compared quinolones.[8]

Mechanism of Action and Resistance

The bactericidal action of 5,8-difluoro substituted quinolones, like other fluoroquinolones, stems from their ability to inhibit bacterial DNA gyrase and topoisomerase IV.[1][2] These enzymes are crucial for DNA replication, recombination, and repair. By forming a stable complex with the enzyme and DNA, the quinolone traps the enzyme in a state where it has cleaved the DNA, leading to lethal double-strand breaks.[9][10]

Caption: Simplified mechanism of action of quinolone antibiotics.

Despite their efficacy, the emergence of bacterial resistance is a significant clinical challenge. The primary mechanisms of resistance to fluoroquinolones include:

• Target Site Mutations: Alterations in the genes encoding the A subunit of DNA gyrase (gyrA) and topoisomerase IV (parC) are the most common resistance mechanisms.[1][11] These mutations reduce the binding affinity of the quinolone to its target enzymes.

• Altered Drug Permeability and Efflux: Bacteria can also develop resistance by reducing the intracellular concentration of the drug. This can be achieved by decreasing the permeability of the outer membrane or by actively pumping the drug out of the cell via efflux pumps.[11][12]

• Plasmid-Mediated Resistance: The acquisition of plasmids carrying resistance genes, such as the qnr genes, can also confer resistance. The Qnr protein protects DNA gyrase from the inhibitory effects of quinolones.[11]

Experimental Protocols

To provide a practical context for the data presented, this section outlines standardized methodologies for key experiments used in the evaluation of antibacterial agents.

Minimum Inhibitory Concentration (MIC) Determination

The MIC is determined using a standardized broth microdilution method.

Workflow for MIC Determination

Caption: Experimental workflow for MIC determination.

Detailed Protocol:

• Preparation of Antibiotic Stock Solution: Prepare a stock solution of the 5,8-difluoro substituted quinolone in a suitable solvent (e.g., DMSO) at a high concentration.

• Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of the antibiotic stock solution in cation-adjusted Mueller-Hinton broth (CAMHB) to achieve a range of desired concentrations.

• Bacterial Inoculum Preparation: Prepare a bacterial suspension from a fresh culture and adjust its turbidity to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10^8 colony-forming units (CFU)/mL. Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate containing the antibiotic dilutions. Include a positive control well (broth and bacteria, no antibiotic) and a negative control well (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Reading the MIC: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

DNA Gyrase Inhibition Assay

This assay measures the ability of a compound to inhibit the supercoiling activity of DNA gyrase.

Detailed Protocol:

• Reaction Mixture: Prepare a reaction mixture containing purified DNA gyrase, relaxed plasmid DNA (substrate), ATP, and an appropriate buffer.

• Compound Addition: Add varying concentrations of the 5,8-difluoro substituted quinolone to the reaction mixture. Include a positive control (a known DNA gyrase inhibitor) and a negative control (no inhibitor).

• Incubation: Incubate the reaction mixture at 37°C for a specified time (e.g., 1 hour) to allow the supercoiling reaction to proceed.

• Reaction Termination: Stop the reaction by adding a stop solution (e.g., containing SDS and proteinase K).

• Agarose Gel Electrophoresis: Analyze the reaction products by agarose gel electrophoresis. Supercoiled DNA migrates faster than relaxed DNA.

• Data Analysis: Visualize the DNA bands under UV light after staining with an intercalating dye (e.g., ethidium bromide). The concentration of the quinolone that inhibits 50% of the DNA supercoiling activity (IC50) can be determined by densitometric analysis of the bands.

Conclusion

The strategic incorporation of fluorine atoms at the C-5 and C-8 positions of the quinolone scaffold represents a significant advancement in the quest for more potent and broad-spectrum antibacterial agents. The resulting 5,8-difluoro substituted quinolones, exemplified by compounds like sparfloxacin, demonstrate superior activity against a range of clinically important pathogens, particularly Gram-positive bacteria such as Streptococcus pneumoniae. A thorough understanding of the structure-activity relationships, as outlined in this guide, is crucial for the rational design of next-generation quinolones that can effectively combat the growing threat of antibiotic resistance. The experimental protocols provided serve as a foundation for the rigorous evaluation of these novel compounds, ensuring that only the most promising candidates advance in the drug development pipeline.

References

• Miyamoto, T., Matsumoto, J., Chiba, K., Egawa, H., Shibamori, K., Minamida, A., ... & Kataoka, M. (1990). Synthesis and structure-activity relationships of 5-substituted 6,8-difluoroquinolones, including sparfloxacin, a new quinolone antibacterial agent with improved potency. Journal of Medicinal Chemistry, 33(6), 1645–1656. [Link]

• Neu, H. C., Chin, N. X., & Huang, G. (1991). In vitro activity of sparfloxacin compared with those of five other quinolones. Antimicrobial Agents and Chemotherapy, 35(3), 558–562. [Link]

• Wolfson, J. S., & Hooper, D. C. (1989). Bacterial resistance to fluoroquinolones. Reviews of Infectious Diseases, 11 Suppl 5, S961–S968. [Link]

• machanism of bacterial resistance to flouroquinolones. (2021, May 22). YouTube. [Link]

• Chu, D. T., Fernandes, P. B., Claiborne, A. K., Pihuleac, E., Nordeen, C. W., Maleczka Jr, R. E., & Pernet, A. G. (1985). Synthesis and structure-activity relationships of novel arylfluoroquinolone antibacterial agents. Journal of Medicinal Chemistry, 28(11), 1558–1564. [Link]

• Robicsek, A., Jacoby, G. A., & Hooper, D. C. (2006). The worldwide emergence of plasmid-mediated quinolone resistance. The Lancet Infectious Diseases, 6(10), 629–640. [Link]

• Fung-Tomc, J., Minassian, B., Kolek, B., Huczko, E., Aleksunes, L., & Bonner, D. (2000). Antibacterial spectrum of a novel des-fluoro(6) quinolone, BMS-284756. Antimicrobial Agents and Chemotherapy, 44(12), 3351–3356. [Link]

• Aldred, K. J., Kerns, R. J., & Osheroff, N. (2014). Mechanism of quinolone action and resistance. Biochemistry, 53(10), 1565–1574. [Link]

• El-Sayed, N. N. E., Al-Omair, M. A., & Al-Abdullah, E. S. (2021). The mechanism of action of antibacterial (fluoro)quinolones. ResearchGate. [Link]

• Spengler, G., Kincses, A., & Gajdács, M. (2023). The Rise, Fall, and Rethink of (Fluoro)quinolones: A Quick Rundown. Molecules, 28(13), 5227. [Link]

• Pham, T. D. M., Ziora, Z. M., & Blaskovich, M. A. (2019). Quinolone antibiotics. Medchemcomm, 10(10), 1719–1739. [Link]

• Fluoroquinolones - 5 Minute Antimicrobials. (2023, January 12). YouTube. [Link]

• Bălășescu, E., Oprea, A., & Pîrvu, M. (2021). Structural Characterization of the Millennial Antibacterial (Fluoro)Quinolones—Shaping the Fifth Generation. Pharmaceuticals, 14(7), 673. [Link]

• Synthesis of Novel Ciprofloxacin Analogues and Evaluation of Their Anti-Proliferative Effect on Human Cancer Cell Lines. (2013). International Journal of Drug Development and Research, 5(4), 213-220. [Link]

• Chu, D. T., & Fernandes, P. B. (1989). Structure-activity relationships of the fluoroquinolones. Antimicrobial Agents and Chemotherapy, 33(2), 131–135. [Link]

• Fluoroquinolone resistance in bacteria. (2014, June 27). YouTube. [Link]

• Bălășescu, E., Oprea, A., & Pîrvu, M. (2021). Structural Characterization of the Millennial Antibacterial (Fluoro)Quinolones—Shaping the Fifth Generation. Pharmaceuticals, 14(7), 673. [Link]

• Chu, D. T., & Fernandes, P. B. (1989). Structure-activity relationships of the fluoroquinolones. Antimicrobial Agents and Chemotherapy, 33(2), 131–135. [Link]

• Bălășescu, E., Oprea, A., & Pîrvu, M. (2021). Structural Characterization of the Millennial Antibacterial (Fluoro)Quinolones—Shaping the Fifth Generation. ResearchGate. [Link]

• Domagala, J. M., Hagen, S. E., Heifetz, C. L., Huff, M. P., Mich, T. F., Sanchez, J. P., & Trehan, A. K. (1988). 7-substituted 5-amino-1-cyclopropyl-6,8-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acids: synthesis and biological activity of a new class of quinolone antibacterials. Journal of Medicinal Chemistry, 31(3), 503–506. [Link]

• Blondeau, J. M. (1999). A review of the comparative in-vitro activities of 12 antimicrobial agents, with a focus on five new 'respiratory' quinolones. Journal of Antimicrobial Chemotherapy, 43 Suppl B, 1–11. [Link]

• Vila, J., Ruiz, J., Goñi, P., & Jimenez de Anta, T. (1996). Mechanism of action of and resistance to quinolones. Current Opinion in Infectious Diseases, 9(6), 477-483. [Link]

• Synthesis of a Library of Ciprofloxacin Analogues By Means of Sequential Organic Synthesis in Microreactors. (2018). ResearchGate. [Link]

• Fluoroquinolones. (n.d.). MSD Manual Professional Edition. [Link]

• Blondeau, J. M. (1999). The new fluoroquinolones: a critical review. The Canadian Journal of Infectious Diseases, 10(1), 45–56. [Link]

• Al-Hiari, Y. M., Qaddoumi, A., & El-Abadelah, M. M. (2007). Synthesis and antibacterial properties of new 8-nitrofluoroquinolone derivatives. Molecules, 12(6), 1239–1255. [Link]

• Abadi, A. H., Ezzat, S. M., & Said, M. F. (2022). Design, synthesis, and biological evaluation of novel ciprofloxacin derivatives as potential anticancer agents targeting topoisomerase II enzyme. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1668–1681. [Link]

• Quinolones and Fluoroquinolones. (2024, February 15). Drugs.com. [Link]

• Hooper, D. C., & Wolfson, J. S. (1989). The fluoroquinolones: structures, mechanisms of action and resistance, and spectra of activity in vitro. Antimicrobial Agents and Chemotherapy, 33(3), 283–290. [Link]

• Synthesis of Novel Artemisinin, Ciprofloxacin, and Norfloxacin Hybrids with Potent Antiplasmodial Activity. (2024, February 1). Malaria World. [Link]

Sources

• 1. Bacterial resistance to fluoroquinolones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Rise, Fall, and Rethink of (Fluoro)quinolones: A Quick Rundown | MDPI [mdpi.com]
• 3. youtube.com [youtube.com]
• 4. journals.asm.org [journals.asm.org]
• 5. Synthesis and structure-activity relationships of 5-substituted 6,8-difluoroquinolones, including sparfloxacin, a new quinolone antibacterial agent with improved potency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and structure-activity relationships of novel arylfluoroquinolone antibacterial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The new fluoroquinolones: A critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In vitro activity of sparfloxacin compared with those of five other quinolones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. Mechanism of action of and resistance to quinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mechanisms of resistance to quinolones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]

Biological Evaluation of 5,8-Difluoroquinoline-3-Carboxylic Acid Derivatives

Topic: Content Type: Publish Comparison Guide

Beyond the Standard: A Technical Comparison of Antibacterial, Antiviral, and Anticancer Potentials

Executive Summary

The 5,8-difluoroquinoline-3-carboxylic acid scaffold represents a critical divergence from the "gold standard" 6-fluoroquinolone antibiotics (e.g., Ciprofloxacin, Levofloxacin). While the C-6 fluorine atom is universally recognized as essential for high-affinity binding to bacterial DNA gyrase, the 5,8-difluoro substitution pattern has emerged as a specialized pharmacophore.

This guide evaluates the biological performance of 5,8-difluoro derivatives, contrasting their reduced antibacterial potency against standard fluoroquinolones with their superior potential in antiviral (SARS-CoV-2, MERS) and anticancer applications. By modulating lipophilicity and blocking metabolic oxidation at the C-5 and C-8 positions, these derivatives offer a unique profile for drug development professionals seeking to overcome resistance mechanisms or repurpose the quinolone core.

Mechanism of Action & Rationale

The "Fluorine Switch": 6-F vs. 5,8-diF

The biological activity of quinolones is dictated by the substitution pattern on the bicyclic core.

• Standard (6-Fluoro): The C-6 fluorine (as in Ciprofloxacin) facilitates a water-metal ion bridge interaction with the DNA-gyrase complex, increasing potency by >10-fold compared to non-fluorinated analogs.

• Alternative (5,8-Difluoro): Removing the C-6 fluorine and substituting at C-5 and C-8 alters the electronic landscape.

  • Antibacterial Impact: Generally reduces affinity for bacterial Topoisomerase II/IV, resulting in higher MIC values.

  • Metabolic Impact: The C-5 and C-8 positions are common sites for oxidative metabolism. Fluorination here blocks these sites (metabolic stability) and increases overall lipophilicity, enhancing cellular penetration in mammalian tissues (crucial for antitumor/antiviral efficacy).

SAR Logic Visualization

The following diagram illustrates the functional divergence between the standard 6-F class and the 5,8-diF class.

Figure 1: Structure-Activity Relationship (SAR) divergence between 6-fluoro and 5,8-difluoro scaffolds.

Comparative Analysis: Performance vs. Alternatives

Antibacterial Activity (MIC Comparison)

Data indicates that without the C-6 fluorine, 5,8-difluoro derivatives significantly underperform against standard pathogens compared to Ciprofloxacin. However, they serve as critical controls to demonstrate the necessity of the 6-F atom.

Compound Class	Substitution	E. coli MIC (µg/mL)	S. aureus MIC (µg/mL)	Primary Target
Ciprofloxacin	6-F, 7-Piperazinyl	0.004 - 0.015	0.25 - 0.5	DNA Gyrase (Bacterial)
Sparfloxacin	5-NH2, 6,8-diF	0.03 - 0.06	0.06 - 0.12	DNA Gyrase / Topo IV
5,8-Difluoro Analog	5,8-diF (No 6-F)	4.0 - 16.0	2.0 - 8.0	Weak Gyrase Inhibition
Definitive 5,8-diF	5,8-diF-4-oxo (Antiviral)	>64 (Inactive)	>64 (Inactive)	Viral Proteases / Polymerases

Insight: The 5,8-difluoro motif alone is insufficient for competitive antibacterial activity unless combined with a 6-F (as in Sparfloxacin). Researchers should not pursue pure 5,8-difluoro scaffolds for broad-spectrum antibiotics.

Emerging Potentials: Antiviral & Anticancer

Recent evaluations (e.g., WO2020080682A1) highlight the 5,8-difluoro scaffold's efficacy in non-bacterial domains.

Feature	6-Fluoro Standard (Cipro)	5,8-Difluoro Derivatives
Lipophilicity (LogP)	Moderate (Allows pore diffusion)	High (Membrane permeation)
Metabolic Stability	Susceptible to P450 at C-8	Resistant (F blocks C-5/C-8 oxidation)
Cytotoxicity (CC50)	Low (Safety feature)	Moderate/High (Desired for oncology)
Antiviral Target	None	MERS-CoV, SARS-CoV-2 (Inhibitory)

Experimental Protocols

To validate the biological profile of 5,8-difluoro derivatives, the following protocols are recommended. These ensure distinction between antibacterial failure and antiviral/cytotoxic success.

Workflow Overview

Figure 2: Experimental workflow for evaluating 5,8-difluoroquinoline derivatives.

Protocol 1: Antibacterial MIC Assay (Broth Microdilution)

Purpose: To confirm lack of potent antibacterial activity (negative control).

• Preparation: Dissolve 5,8-difluoro derivative in DMSO (stock 10 mg/mL). Dilute in Mueller-Hinton Broth (MHB) to range 64 µg/mL – 0.06 µg/mL.

• Inoculation: Prepare bacterial suspension (E. coli ATCC 25922, S. aureus ATCC 29213) at

  CFU/mL.

• Incubation: Add 100 µL inoculum to 100 µL drug solution in 96-well plates. Incubate at 37°C for 16–20 hours.

• Readout: Determine MIC as the lowest concentration inhibiting visible growth.

  • Validation: Ciprofloxacin control must fall within CLSI ranges (0.004–0.015 µg/mL for E. coli).

Protocol 2: Antiviral CPE Inhibition Assay

Purpose: To evaluate efficacy against Coronaviruses (e.g., SARS-CoV-2).

• Cell Culture: Seed Vero E6 cells (

  cells/well) in 96-well plates; incubate 24h.

• Infection: Infect cells with virus (MOI 0.01) in the presence of serial dilutions of the 5,8-difluoro derivative.

• Incubation: Incubate at 37°C, 5% CO2 for 72 hours.

• Quantification: Measure Cytopathic Effect (CPE) inhibition using CCK-8 or MTT assay.

  • Calculation: % Inhibition =

    .

  • Reference: Compare IC50 with Remdesivir or Chloroquine.

Protocol 3: In Vitro Cytotoxicity (MTT Assay)

Purpose: To assess anticancer potential or host cell toxicity.

• Seeding: Plate tumor cells (e.g., A549, MCF-7) at

  cells/well.

• Treatment: Treat with derivative (0.1 – 100 µM) for 48 hours.

• Development: Add MTT reagent (5 mg/mL); incubate 4h. Dissolve formazan crystals in DMSO.

• Analysis: Measure absorbance at 570 nm. Calculate CC50 (Concentration Cytotoxic to 50% of cells).

References

• Chu, D. T., & Fernandes, P. B. (1989). Structure-activity relationships of the fluoroquinolones. Antimicrobial Agents and Chemotherapy, 33(2), 131–135. Link

• Domagala, J. M., et al. (1988). 7-Substituted 5-amino-1-cyclopropyl-6,8-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acids: synthesis and biological activity of a new class of quinolone antibacterials. Journal of Medicinal Chemistry, 31(3), 503–506. Link

• Lee, J. Y., et al. (2020). Novel quinolinone derivative, preparation method therefor, and antiviral composition containing same as active ingredient. World Intellectual Property Organization, Patent WO2020080682A1. Link

• Ball, P. (2000). Safety of the new fluoroquinolones compared with ciprofloxacin.[1] Journal of Chemotherapy, 12(Sup1), 8-11.[2] Link

• Savett, S. (2014). Regioselective Electrolytic 5,8-Difluorination of Quinolines. Georgia Southern Commons. Link

Sources

• 1. Safety of the new fluoroquinolones compared with ciprofloxacin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 5,8-Difluoroquinoline-3-carboxylic acid

Topic: Personal protective equipment for handling 5,8-Difluoroquinoline-3-carboxylic acid Content Type: Operational Safety & Logistics Guide[1]

Executive Safety Assessment

Immediate Action Required: Treat this compound as a Reproductive Hazard (H361) and Irritant .

Handling 5,8-Difluoroquinoline-3-carboxylic acid (CAS: 116026-90-5) requires a deviation from standard "organic solid" protocols. While often categorized generically as an irritant, the presence of the fluorinated quinoline core introduces specific lipophilic properties that enhance dermal absorption potential. Furthermore, GHS classifications indicate suspected reproductive toxicity (H361), mandating strict containment strategies beyond simple PPE.

Core Hazard Profile (GHS):

• H361: Suspected of damaging fertility or the unborn child.

• H302: Harmful if swallowed.[2][3][4][5]

• H315/H319: Causes skin and serious eye irritation.[4][5][6][7]

• H335: May cause respiratory irritation.[4][5][6][8]

Risk Mechanism & Exposure Pathways

To select the correct PPE, we must understand the causality of the risk.

• The Fluorine Factor: The substitution of fluorine at positions 5 and 8 increases the molecule's lipophilicity compared to its non-fluorinated analogs. This allows the compound to penetrate the stratum corneum (outer skin layer) more effectively than hydrophilic acids.

• Particle Aerolization: As a carboxylic acid solid, this material is prone to static charging. During weighing or transfer, electrostatic repulsion can aerosolize fine particulates, creating an immediate inhalation hazard that standard surgical masks cannot mitigate.

• Acidic Hydrolysis: Upon contact with mucous membranes (eyes/lungs), the carboxylic acid moiety can protonate tissue, leading to immediate chemical irritation (H335/H319).

PPE Matrix: The Defense System

Do not rely on generic "safety gear." Use this validated matrix for specific protection.

Protection Zone	Required Equipment	Technical Justification
Primary Barrier (Engineering)	Chemical Fume Hood (Certified Face Velocity: 80–100 fpm)	Critical: The H361 classification mandates that all open handling (weighing, transfer) occur under negative pressure to prevent inhalation.
Dermal (Hands)	Double-Gloving Strategy Inner: Nitrile (4 mil)Outer: Nitrile (Extended Cuff, >5 mil)	Fluorinated organics can permeate thin latex. Nitrile offers superior chemical resistance. Double gloving provides a "breakthrough buffer" and allows immediate shedding of the outer glove upon contamination.
Ocular (Eyes)	Chemical Splash Goggles (Indirect Vent)	Safety glasses with side shields are insufficient for fine powders that can drift around lenses. Goggles seal the orbital area against dust ingress.
Respiratory (Backup)	N95 or P100 Respirator	Only required if handling outside a fume hood (e.g., spill cleanup). For routine work, the fume hood is the primary control.
Body	Lab Coat (High-Neck, Tyvek Sleeves)	Standard cotton coats are porous. Use disposable Tyvek sleeves over the lab coat cuffs to bridge the gap between glove and coat, preventing wrist exposure.

Visualization: PPE Selection Logic

The following decision tree illustrates the logical flow for selecting PPE based on the operation scale.

Figure 1: PPE Decision Logic based on quantity and physical state. Note that solid powder handling poses the highest inhalation risk.

Operational Protocols

A. Weighing & Transfer (The Critical Step)

Most exposure incidents occur here due to static drift.

• Static Neutralization: Use an ionizing fan or anti-static gun inside the fume hood before opening the vial. Fluorinated acids are notoriously static-prone.

• The "Well" Technique: Do not weigh directly onto a flat balance pan. Place the receiving vessel (flask/vial) inside a secondary container (like a beaker) to catch any stray particles.

• Transfer: Use a disposable anti-static spatula. Never tap the spatula on the side of the vessel to dislodge powder; this creates an aerosol cloud. instead, rotate the spatula gently.

• Decontamination: Immediately wipe the balance area with a wet paper towel (solvent-dampened) while still wearing PPE. Dispose of the towel as solid hazardous waste.

B. Reaction Setup

• Solvent Choice: When dissolving, add solvent slowly down the side of the vessel to avoid displacing air (and powder) upwards.

• Closed System: Once dissolved, cap the vessel immediately. The risk profile drops significantly once the solid is in solution, provided the solvent itself is managed.

Emergency Response: Spills

Scenario: You have spilled ~500 mg of powder on the benchtop.

• Evacuate & Alert: Inform nearby personnel. Do not rush.

• PPE Upgrade: Put on a P100 respirator (if outside the hood) and double gloves.

• Dry Cleanup (Preferred):

  • Do not spray water directly on the powder (this spreads it).

  • Cover the spill with a solvent-dampened pad (Ethanol or Acetone) to weigh down the particles.

  • Scoop up the damp pad and powder into a wide-mouth jar.

• Verification: Wipe the area with a white ChemWipe. If it comes up yellow/off-white, repeat. If using a UV lamp, check for fluorescence (many quinolines fluoresce), ensuring total removal.

Disposal Strategy: The "Green Label" Rule

Because this molecule contains fluorine, it is classified as Halogenated Organic Waste .

• RCRA Consideration: Do not mix with non-halogenated solvents (like Acetone/Methanol waste) if your facility separates them. Halogenated waste requires high-temperature incineration to prevent the formation of toxic byproducts.

• Container: Collect in the "Halogenated" waste stream (often Green label).

• Labeling: Clearly write "5,8-Difluoroquinoline-3-carboxylic acid - Fluorinated Solid" on the tag.

Figure 2: Waste disposal workflow emphasizing the Halogenated Stream.

References

• Sigma-Aldrich. (2023). Safety Data Sheet: 5,8-Difluoroquinoline-3-carboxylic acid (Product D3281). MilliporeSigma.[5][9]

• PubChem. (n.d.). Compound Summary: 5,8-Difluoroquinoline-3-carboxylic acid. National Library of Medicine.

• ECHA (European Chemicals Agency). (n.d.). C&L Inventory: Quinoline-3-carboxylic acid derivatives.

• U.S. EPA. (2023). Management of Halogenated Organic Wastes (RCRA Guidelines).

Sources

• 1. esschemco.com [esschemco.com]
• 2. fishersci.com [fishersci.com]
• 3. ineos.com [ineos.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]
• 8. nj.gov [nj.gov]
• 9. files.dep.state.pa.us [files.dep.state.pa.us]